Hardwickiic acid

• CAS: 1782-65-6

Core Science & Biosynthesis

The Biosynthesis of Hardwickiic Acid: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the biosynthesis of Hardwickiic acid in plants, with a particular focus on its role as a key intermediate in the production of the psychoactive diterpenoid salvinorin A in Salvia divinorum. This document details the enzymatic steps, key intermediates, and regulatory aspects of the pathway, presenting available quantitative data, detailed experimental protocols, and visual diagrams to facilitate a deeper understanding and further research in this area.

Introduction to Hardwickiic Acid

Hardwickiic acid is a clerodane diterpenoid found in various plant species. It has gained significant attention due to its role as a precursor in the biosynthesis of salvinorin A, a potent and selective κ-opioid receptor agonist with potential therapeutic applications. Understanding the biosynthetic pathway of Hardwickiic acid is crucial for the metabolic engineering of its production and for the synthesis of novel salvinorin A analogs with improved pharmacological properties.

The Biosynthetic Pathway of Hardwickiic Acid

The biosynthesis of Hardwickiic acid is a multi-step process that begins with the universal precursor for diterpenoids, geranylgeranyl diphosphate (GGPP), and involves a series of enzymatic reactions catalyzed by diterpene synthases and cytochrome P450 monooxygenases. The pathway is primarily elucidated from studies on Salvia divinorum.

Formation of the Clerodane Skeleton

The initial steps of the pathway involve the cyclization of GGPP to form the characteristic bicyclic clerodane skeleton. This is a two-step process catalyzed by a class II and a class I diterpene synthase.

• Geranylgeranyl Diphosphate (GGPP) to (+)-Copalyl Diphosphate (CPP): The biosynthesis is initiated in the plastids where a class II diterpene synthase, specifically a clerodienyl diphosphate synthase (CPS), catalyzes the protonation-initiated cyclization of GGPP to form a labdadienyl/copalyl diphosphate intermediate. In the context of salvinorin A biosynthesis in Salvia divinorum, the key enzyme is SdCPS2 , a clerodienyl diphosphate synthase, which converts GGPP to clerodienyl diphosphate (CLPP) [1].

• Clerodienyl Diphosphate (CLPP) to Kolavenol: The CLPP intermediate is then acted upon by a class I diterpene synthase. This step involves the ionization of the diphosphate group, followed by rearrangements and deprotonation to yield the diterpene alcohol, kolavenol .

Sequential Oxidation by Cytochrome P450s

Following the formation of the clerodane skeleton, a series of oxidative modifications are carried out by cytochrome P450 monooxygenases (CYPs), which are typically localized to the endoplasmic reticulum. In Salvia species, three sequential P450 enzymes have been identified that convert kolavenol into Hardwickiic acid and its subsequent product.

• Kolavenol to Annonene: The first oxidation step is the conversion of kolavenol to annonene . This reaction is catalyzed by a specific cytochrome P450, identified as annonene synthase (SdANS) in Salvia divinorum.

• Annonene to Hardwickiic Acid: Annonene is then further oxidized to form Hardwickiic acid . This step is catalyzed by Hardwickiic acid synthase (SdHDAS) , another specialized cytochrome P450 enzyme.

• Hardwickiic Acid to Hautriwaic Acid: Hardwickiic acid is a branch point in some species and a direct intermediate in others. In the salvinorin A pathway, it is further oxidized to hautriwaic acid by hautriwaic acid synthase (SdHTAS) .

Quantitative Data

Quantitative data on the biosynthesis of Hardwickiic acid is still emerging. The following table summarizes the available kinetic parameters for some of the enzymes involved in the broader salvinorin A pathway. Further research is needed to fully characterize the kinetics of all enzymes directly in the Hardwickiic acid biosynthetic route.

Enzyme	Substrate	Km	kcat	Vmax	Source Organism	Reference
SdCS (CYP76AH39)	Kolavenol	46.7 µM	-	22.3 pmol min⁻¹ mg⁻¹	Salvia divinorum	[2]
CYP728D26	Crotonolide G	13.9 µM	-	-	Salvia divinorum	[3]

Note: Data for SdCPS2, SdANS, and SdHDAS are not yet fully available in the literature.

In Planta Concentrations:

Systematic studies have indicated that the concentration of salvinorin A in mature Salvia divinorum leaves ranges from 0.89 to 3.7 mg/g of dried leaves[4]. The concentrations of its precursors, including Hardwickiic acid, are expected to be significantly lower and are a subject for ongoing research.

Signaling Pathways and Logical Relationships

The biosynthesis of Hardwickiic acid is a linear pathway involving sequential enzymatic conversions. The logical flow of the core pathway is depicted below.

References

• 1. Biosynthesis of the psychotropic plant diterpene salvinorin A: Discovery and characterization of the Salvia divinorum clerodienyl diphosphate synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Identification of clerodane diterpene modifying cytochrome P450 (CYP728D26) in Salvia divinorum - en route to psychotropic salvinorin A biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chalcogen.ro [chalcogen.ro]

Hardwickiic Acid: A Comprehensive Technical Guide for Researchers

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides an in-depth overview of the physical, chemical, and biological properties of Hardwickiic acid, a clerodane diterpenoid of significant interest in the scientific community. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes complex biological and experimental processes to facilitate a comprehensive understanding of this multifaceted compound.

Physicochemical Properties

Hardwickiic acid is a natural product that has been isolated from various plant species, notably from the genera Hardwickia and Croton.[1][2] Its fundamental chemical and physical characteristics are summarized below.

Property	Value	Reference(s)
Molecular Formula	C₂₀H₂₈O₃	[3]
Molecular Weight	316.4 g/mol	[3]
CAS Number	24470-47-1	[1]
Appearance	Powder
Melting Point	Not available
Boiling Point	Not available
Solubility	Soluble in Acetone, Chloroform, Dichloromethane, DMSO, Ethyl Acetate. Practically insoluble in water.	[4][5]
InChI Key	HHWOKJDCJVESIF-GIPAHHNCSA-N	[3]

Spectral Data

The structural elucidation of Hardwickiic acid has been primarily achieved through spectroscopic techniques. While comprehensive raw spectral data is dispersed across various literature, a summary of the key spectroscopic information is presented below.

Spectroscopy	Data	Reference(s)
¹³C NMR	Spectra available on PubChem.	[1]
Mass Spectrometry	GC-MS data available on PubChem.	[1]

Note: For detailed peak assignments and interpretation, researchers are encouraged to consult the primary literature.

Biological Activity and Mechanism of Action

Hardwickiic acid exhibits a range of biological activities, making it a promising candidate for further investigation in drug development.

Antileishmanial Activity

Hardwickiic acid has demonstrated significant activity against Leishmania species.[6]

Parameter	Value	Species	Reference(s)
IC₅₀	31.57 ± 0.06 µM	L. donovani promastigotes	[6]
CC₅₀	247.83 ± 6.32 µM	-	[6]
Selectivity Index (SI)	7.85	-	[6]

The proposed mechanism for its antileishmanial activity involves the induction of apoptosis through the activation of caspase-3 and caspase-8.[7]

Caption: Proposed apoptotic signaling pathway of Hardwickiic acid in Leishmania.

Antinociceptive Activity

Hardwickiic acid has been shown to possess antinociceptive properties by blocking tetrodotoxin-sensitive voltage-dependent sodium channels in dorsal root ganglion neurons.[8] This action inhibits the transmission of pain signals.

Caption: Mechanism of antinociceptive action of Hardwickiic acid.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of Hardwickiic acid.

Isolation of Hardwickiic Acid from Croton macrostachyus

The following protocol outlines a general procedure for the isolation of Hardwickiic acid based on antibacterial-guided fractionation.[2]

Caption: Experimental workflow for the isolation of Hardwickiic acid.

Methodology:

• Extraction:

  • Air-dried and powdered leaves of Croton macrostachyus are subjected to maceration with methanol at room temperature for a specified period (e.g., 72 hours).[2]

  • The mixture is filtered, and the solvent is removed under reduced pressure to yield the crude methanol extract.[2]

• Column Chromatography:

  • The crude extract is adsorbed onto silica gel and subjected to column chromatography.

  • The column is eluted with a gradient of solvents, typically starting with a non-polar solvent and gradually increasing the polarity (e.g., a hexane-ethyl acetate gradient).

• Fraction Analysis and Pooling:

  • Collected fractions are analyzed by thin-layer chromatography (TLC) to identify those containing Hardwickiic acid.

  • Fractions showing a prominent spot corresponding to Hardwickiic acid are pooled together.

• Preparative TLC:

  • The pooled fractions are further purified using preparative TLC with an appropriate solvent system.

  • The band corresponding to Hardwickiic acid is scraped from the plate and eluted with a suitable solvent.

• Final Purification:

  • The solvent is evaporated to yield purified Hardwickiic acid. The purity can be confirmed by spectroscopic methods.

Antileishmanial Activity Assay

This protocol details the determination of the 50% inhibitory concentration (IC₅₀) of Hardwickiic acid against Leishmania promastigotes using a colorimetric assay.[6]

Materials:

• Leishmania donovani (e.g., 1S MHOM/SD/62/1S strain) or Leishmania major (e.g., IFLA/BR/67/PH8 strain) promastigotes.[6]

• ME199 medium supplemented with 10% heat-inactivated fetal bovine serum (FBS) and 1% penicillin-streptomycin.[6]

• Hardwickiic acid stock solution.

• Amphotericin B (as a positive control).

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) or similar colorimetric reagent.

• 96-well microtiter plates.

Procedure:

• Parasite Culture: Leishmania promastigotes are cultured in ME199 medium at 28°C.[6]

• Assay Setup:

  • In a 96-well plate, serial dilutions of Hardwickiic acid are prepared in the culture medium.

  • A suspension of promastigotes is added to each well to achieve a final concentration of approximately 1 x 10⁶ parasites/mL.

  • Control wells containing parasites without the compound and wells with a standard drug (Amphotericin B) are included.

• Incubation: The plate is incubated at 28°C for 72 hours.[6]

• Viability Assessment:

  • A colorimetric reagent such as MTT is added to each well and incubated for a further 4 hours.

  • The absorbance is measured using a microplate reader at an appropriate wavelength.

• Data Analysis: The IC₅₀ value, which is the concentration of the compound that inhibits parasite growth by 50%, is calculated from the dose-response curve.[6]

Cytotoxicity Assay

This protocol is for determining the 50% cytotoxic concentration (CC₅₀) of Hardwickiic acid on a mammalian cell line.[6]

Materials:

• Mammalian cell line (e.g., macrophages).

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.[6]

• Hardwickiic acid stock solution.

• Resazurin solution or other cell viability reagent.[6]

• 96-well microtiter plates.

Procedure:

• Cell Seeding: Cells are seeded into a 96-well plate at a density of 1 x 10⁵ cells/mL and incubated overnight at 37°C with 5% CO₂ to allow for attachment.[6]

• Treatment: The cells are treated with increasing concentrations of Hardwickiic acid in triplicate and incubated for 48 hours.[6]

• Viability Assessment: A resazurin solution is added to each well, and the plate is incubated for an additional 4 hours.[6]

• Measurement: Fluorescence or absorbance is measured using a microplate reader.

• Data Analysis: The CC₅₀ value, the concentration that causes 50% cell death, is determined from the dose-response curve.[6]

Apoptosis Determination by Phosphatidylserine Externalization

This method uses Annexin-V and Propidium Iodide (PI) staining to differentiate between viable, apoptotic, and necrotic cells.[6]

Procedure:

• Treatment: Leishmania promastigotes (1 x 10⁷ cells/mL) are treated with Hardwickiic acid at its IC₅₀ concentration for 72 hours.[6]

• Staining:

  • The parasites are washed with cold PBS and then incubated with Annexin-V-FLUOS and PI in a sample buffer for 15 minutes at room temperature in the dark.[6]

• Flow Cytometry: The stained cells are analyzed by flow cytometry to quantify the percentage of apoptotic and necrotic cells.

This technical guide is intended to be a valuable resource for researchers working with Hardwickiic acid. For further detailed information, it is recommended to consult the cited primary literature.

References

• 1. NCBI | NLM | NIH [pubmed.ncbi.nlm.nih.gov]
• 2. nanobioletters.com [nanobioletters.com]
• 3. Hardwickic acid | 24470-47-1 | Benchchem [benchchem.com]
• 4. Showing Compound (+)-Hardwickiic acid (FDB006871) - FooDB [foodb.ca]
• 5. Human Metabolome Database: Showing metabocard for (+)-Hardwickiic acid (HMDB0302915) [hmdb.ca]
• 6. Leishmanicidal Potential of Hardwickiic Acid Isolated From Croton sylvaticus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Leishmanicidal Potential of Hardwickiic Acid Isolated From Croton sylvaticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. (-)-Hardwickiic Acid and Hautriwaic Acid Induce Antinociception via Blockade of Tetrodotoxin-Sensitive Voltage-Dependent Sodium Channels - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Hardwickiic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hardwickiic acid, a clerodane diterpenoid of significant interest in the scientific community. This document details its chemical identity, biological activities, and the experimental protocols used to elucidate its effects, with a focus on quantitative data and mechanistic insights.

Chemical Identity

Hardwickiic acid is a natural product found in various plant species. Its chemical information is summarized below.

Identifier	Value
CAS Registry Number	24470-47-1
(-)-Hardwickiic acid: 1782-65-6
IUPAC Name	(4aS,5R,6S,8aS)-5-[2-(furan-3-yl)ethyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid
Molecular Formula	C₂₀H₂₈O₃
Molecular Weight	316.4 g/mol

Biological Activities and Quantitative Data

Hardwickiic acid exhibits a range of biological activities, including antinociceptive, leishmanicidal, antifungal, and enzyme inhibitory effects. The following tables summarize the key quantitative data from various experimental studies.

Antinociceptive Activity

The antinociceptive properties of (-)-Hardwickiic acid are primarily attributed to its ability to block tetrodotoxin-sensitive voltage-dependent sodium channels.[1] In vivo studies have demonstrated its efficacy in rodent models of pain.

Assay	Species	Dosing	Effect
Acetic Acid-Induced Writhing	Mice	10 mg/kg (oral)	82 ± 1% maximum inhibition of writhing responses.[2]
Formalin Test (Early Phase)	Mice	10 mg/kg (oral)	72 ± 4% maximum inhibition of nociceptive behavior.[2]
Formalin Test (Late Phase)	Mice	10 mg/kg (oral)	81 ± 2% maximum inhibition of nociceptive behavior.[2]
Carrageenan-Induced Hyperalgesia	Mice	10 mg/kg (oral)	74 ± 7% maximum inhibition of mechanical inflammatory hyper-nociception.[2]

Leishmanicidal Activity

Hardwickiic acid has shown promising activity against Leishmania parasites, the causative agents of leishmaniasis.

Parameter	Organism	Value
IC₅₀	Leishmania donovani promastigotes	31.57 ± 0.06 µM[3][4]
Leishmania major promastigotes	62.82 µM
CC₅₀ (RAW 264.7 cells)	-	247.83 ± 6.32 µM[3][4]
Selectivity Index (L. donovani)	-	7.85[3][4]

Antifungal Activity

ent-Hardwickiic acid has demonstrated notable antifungal effects, particularly against Candida species.

Activity	Organism	Concentration Range (µmol/L)
Fungistatic	Candida glabrata	19.7 - 75.2[5]
Fungicidal	Candida glabrata	39.5 - 150.4[5]

The combination of ent-hardwickiic acid with amphotericin B has been shown to reduce the minimum inhibitory concentration (MIC) of both compounds against Candida albicans.[1][6]

Enzyme Inhibition

An early study identified Hardwickiic acid as an inhibitor of DNA polymerase β.

Enzyme	IC₅₀
DNA Polymerase β	2.9 µM

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

Leishmanicidal Activity Assay (MTT Colorimetric Assay)

Objective: To determine the 50% inhibitory concentration (IC₅₀) of Hardwickiic acid against Leishmania promastigotes.

Methodology: [3][4]

• Parasite Culture: Leishmania donovani and Leishmania major promastigotes are cultured in appropriate media until they reach the mid-logarithmic phase of growth.

• Compound Preparation: Hardwickiic acid is dissolved in a suitable solvent (e.g., DMSO) to create a stock solution, which is then serially diluted to obtain a range of test concentrations.

• Assay Setup: In a 96-well microtiter plate, approximately 1 x 10⁶ promastigotes per well are incubated with the various concentrations of Hardwickiic acid. A positive control (e.g., Amphotericin B) and a negative control (vehicle) are included.

• Incubation: The plates are incubated at a temperature suitable for parasite growth (e.g., 25°C) for a defined period (e.g., 72 hours).

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated for a further 3-4 hours. Live parasites with active dehydrogenases will convert the yellow MTT to a purple formazan product.

• Solubilization: A solubilizing agent (e.g., SDS) is added to each well to dissolve the formazan crystals.

• Data Acquisition: The absorbance is read using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of inhibition is calculated for each concentration relative to the negative control. The IC₅₀ value is then determined by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Antinociceptive Activity: Acetic Acid-Induced Writhing Test

Objective: To evaluate the peripheral analgesic effect of Hardwickiic acid in mice.

Methodology: [2]

• Animal Acclimatization: Male mice are acclimatized to the laboratory conditions for at least one week before the experiment.

• Grouping and Administration: Animals are randomly divided into groups: a vehicle control group, a positive control group (e.g., a known analgesic), and experimental groups receiving different doses of Hardwickiic acid (e.g., 1, 3, and 10 mg/kg, administered orally).

• Induction of Writhing: Thirty minutes after the administration of the test compounds, a 0.6% solution of acetic acid is injected intraperitoneally into each mouse.

• Observation: Immediately after the acetic acid injection, each mouse is placed in an individual observation chamber. The number of writhes (a characteristic stretching and constriction of the abdomen) is counted for a period of 20-30 minutes.

• Data Analysis: The total number of writhes for each animal in the treated groups is compared to the vehicle control group. The percentage of inhibition is calculated using the formula: [(Control Mean - Treated Mean) / Control Mean] x 100.

Signaling Pathways and Workflows

Predicted Apoptotic Pathway in Leishmania

Molecular modeling studies have predicted that Hardwickiic acid may induce apoptosis in Leishmania parasites through the stimulation of Caspase-3 and Caspase-8.[3]

Caption: Predicted apoptotic pathway of Hardwickiic acid in Leishmania.

Experimental Workflow: Antifungal Susceptibility Testing

The following diagram illustrates the workflow for determining the minimum inhibitory concentration (MIC) of Hardwickiic acid against fungal pathogens using the broth microdilution method.

Caption: Workflow for antifungal susceptibility testing of Hardwickiic acid.

References

• 1. Lower Concentrations of Amphotericin B Combined with Ent-Hardwickiic Acid Are Effective against Candida Strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antinociceptive and anti-inflammatory activities of Copaifera pubiflora Benth oleoresin and its major metabolite ent-hardwickiic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Leishmanicidal Potential of Hardwickiic Acid Isolated From Croton sylvaticus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Ent-hardwickiic acid from C. pubiflora and its microbial metabolites are more potent than fluconazole in vitro against Candida glabrata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Technical Guide to the Preliminary Biological Activity Screening of Hardwickiic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the initial biological activity screening of Hardwickiic acid, a natural diterpenoid compound. It consolidates key quantitative data, details the experimental protocols used for its evaluation, and visualizes associated mechanisms and workflows. The information presented is intended to serve as a technical resource for professionals engaged in natural product research and drug discovery.

Antifungal Activity

ent-Hardwickiic acid, a major component of Copaifera pubiflora oleoresin, has demonstrated significant antifungal properties, particularly against opportunistic Candida species.[1][2] Studies show that the compound and its microbial metabolites exhibit fungistatic and fungicidal effects at concentrations more potent than the commonly used antifungal drug, fluconazole, especially against Candida glabrata.[1][2]

The minimum inhibitory concentration (MIC) and minimum fungicidal concentration (MFC) of ent-Hardwickiic acid and its derivatives were determined against various Candida species. The results highlight its potency compared to fluconazole.

Compound	Fungal Strain	Activity	Concentration (µmol/L)	Reference
ent-Hardwickiic Acid & Metabolites	Candida glabrata	Fungistatic	19.7 - 75.2	[1]
Fluconazole	Candida glabrata	Fungistatic	163.2	[1]
ent-Hardwickiic Acid & Metabolites	Candida glabrata	Fungicidal	39.5 - 150.4	[1]
Fluconazole	Candida glabrata	Fungicidal	326.5	[1]
ent-Hardwickiic Acid Derivatives	Candida krusei	Fungicidal	Not specified, but active	[3]

The antifungal activity of Hardwickiic acid is typically assessed using the broth microdilution method in 96-well microplates, following established guidelines.[1][2]

Protocol Steps:

• Preparation of Inoculum: Fungal strains (e.g., Candida glabrata) are cultured on an appropriate medium (like Sabouraud dextrose agar) and incubated. A suspension is then prepared in sterile saline, and its turbidity is adjusted to match a 0.5 McFarland standard, which corresponds to a specific cell density. This suspension is further diluted in RPMI 1640 medium.

• Preparation of Compounds: Hardwickiic acid and control drugs (e.g., fluconazole) are dissolved in a suitable solvent (like DMSO) and then serially diluted in the culture medium to achieve a range of test concentrations.

• Assay Plate Setup: In a 96-well microplate, 100 µL of each compound dilution is added to respective wells. Subsequently, 100 µL of the prepared fungal inoculum is added to each well.

• Controls: Positive controls (fungal inoculum without any compound) and negative controls (medium only) are included on each plate.

• Incubation: The microplates are incubated at 35-37°C for 24-48 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that causes a significant inhibition of visible fungal growth compared to the positive control.

• MFC Determination: To determine the Minimum Fungicidal Concentration (MFC), an aliquot from each well showing no visible growth is sub-cultured onto an agar plate. The plates are incubated for another 24-48 hours. The MFC is the lowest concentration from which no fungal colonies grow on the sub-culture.

Workflow for the Broth Microdilution Antifungal Assay.

Antinociceptive Activity

Hardwickiic acid has been identified as an antinociceptive compound, presenting a potential non-opioid strategy for pain management.[4][5] Its primary mechanism of action involves the blockade of specific ion channels crucial for the propagation of pain signals.

Research has shown that Hardwickiic acid inhibits tetrodotoxin-sensitive (TTX-S) voltage-dependent sodium channels, but not calcium or potassium channels, in dorsal root ganglion (DRG) neurons, which are key in nociceptive pathways.[4][6][7] This blockade prevents the influx of sodium ions necessary for the generation and propagation of action potentials in pain-sensing neurons.

Mechanism of Hardwickiic Acid as a Sodium Channel Blocker.

Assay Type	Target/Cell Line	Activity	Value	Reference
Ion Channel Inhibition	TTX-S Voltage-Gated Na+ Channels	Inhibition	20 µM	[6]
Leishmanicidal	Leishmania donovani promastigotes	IC50	31.57 ± 0.06 µM	[8]
Leishmanicidal	Leishmania major promastigotes	IC50	Not specified, but active	[8]
Cytotoxicity	Mammalian Cells	CC50	247.83 ± 6.32 µM	[8]
Selectivity Index (SI)	Leishmanicidal vs. Cytotoxicity	SI (CC50/IC50)	7.85	[8]

This technique is used to measure the ion currents across the membrane of a single neuron, allowing for direct assessment of ion channel blockade.

Protocol Steps:

• Cell Preparation: Dorsal root ganglion (DRG) neurons are isolated from rats and cultured for 24-48 hours. Small-diameter neurons, which are presumptively nociceptive, are selected for recording.

• Recording Setup: A glass micropipette with a very fine tip is filled with an internal solution (mimicking the cell's cytoplasm) and pressed against the membrane of a selected neuron.

• Seal Formation: Gentle suction is applied to form a high-resistance "giga-seal" between the pipette tip and the cell membrane, electrically isolating the patch of membrane under the pipette.

• Whole-Cell Configuration: A brief pulse of suction ruptures the membrane patch, allowing direct electrical access to the cell's interior. The voltage across the cell membrane is then "clamped" at a specific holding potential.

• Current Measurement: Voltage steps are applied to depolarize the cell, which activates voltage-gated sodium channels and elicits an inward sodium current. This current is measured by the amplifier.

• Compound Application: A baseline sodium current is recorded. Hardwickiic acid (e.g., at 20 µM) is then applied to the cell via a perfusion system.

• Data Analysis: The sodium current is measured again in the presence of the compound. The percentage of current inhibition is calculated by comparing the peak current amplitude before and after the application of Hardwickiic acid.

Leishmanicidal Activity

Hardwickiic acid has been evaluated for its potential against Leishmania protozoan parasites, the causative agents of leishmaniasis.[8] The compound shows significant activity against the promastigote stage of the parasite with a favorable selectivity index, indicating it is more toxic to the parasite than to mammalian cells.

Molecular docking studies suggest that Hardwickiic acid may exert its leishmanicidal effect by binding to and inhibiting key parasite-specific enzymes that are crucial for its survival and defense against oxidative stress.[8] These targets include trypanothione reductase (TR), pteridine reductase 1 (PTR1), and glutamate-cysteine ligase (GCL). Inhibition of these enzymes could lead to apoptosis.[8]

Proposed Leishmanicidal Mechanism of Hardwickiic Acid.

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability. It is adapted to measure the susceptibility of Leishmania promastigotes to a compound and the compound's cytotoxicity against mammalian cells.[8]

Protocol Steps:

• Cell Culture: Leishmania promastigotes are cultured in appropriate media until they reach the mid-logarithmic growth phase. For cytotoxicity, a mammalian cell line (e.g., Vero cells) is cultured.

• Assay Plate Setup: Cells (Leishmania or mammalian) are seeded into 96-well plates at a predetermined density.

• Compound Treatment: Serial dilutions of Hardwickiic acid are added to the wells. A positive control drug (e.g., Amphotericin B for Leishmania, Curcumin for cytotoxicity) and a negative control (cells with medium only) are included.

• Incubation: The plates are incubated for a specified period (e.g., 72 hours for Leishmania, 24-48 hours for mammalian cells) under appropriate conditions (temperature, CO2).

• MTT Addition: After incubation, MTT solution is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.

• Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Reading: The absorbance of the purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The absorbance values are proportional to the number of viable cells. The IC50 (for parasites) or CC50 (for mammalian cells) is calculated by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Insecticidal Activity

Preliminary screenings have indicated that Hardwickiic acid possesses insecticidal properties.[6][9]

Target Organism	Concentration	Duration	Result	Reference
Aphis craccivora (Aphids)	5 ppm	24 hours	62% mortality	[6]

A common method to test insecticidal activity on aphids involves direct application or contact with a treated surface.

Protocol Steps:

• Compound Preparation: Hardwickiic acid is dissolved in an appropriate solvent to create a stock solution, which is then diluted to the desired test concentration (e.g., 5 ppm).

• Treatment Application: The solution can be uniformly sprayed onto host plant leaves (e.g., fava bean leaves) placed in a petri dish. A control group is treated with the solvent only.

• Insect Introduction: A specific number of adult female aphids (Aphis craccivora) are carefully transferred onto the treated leaves.

• Incubation: The petri dishes are maintained under controlled environmental conditions (temperature, light/dark cycle) for 24 hours.

• Mortality Assessment: After the incubation period, the number of dead aphids is counted. Aphids that are unable to move when prodded gently with a fine brush are considered dead.

• Calculation: The percentage of mortality is calculated for both the treatment and control groups. The data for the treatment group may be corrected for any mortality observed in the control group using Abbott's formula.

References

• 1. Ent-hardwickiic acid from C. pubiflora and its microbial metabolites are more potent than fluconazole in vitro against Candida glabrata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Production of new ent-hardwickiic acid derivatives by microbial transformation and their antifungal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (-)-Hardwickiic Acid and Hautriwaic Acid Induce Antinociception via Blockade of Tetrodotoxin-Sensitive Voltage-Dependent Sodium Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. abmole.com [abmole.com]
• 8. Leishmanicidal Potential of Hardwickiic Acid Isolated From Croton sylvaticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]

A Technical Guide to the Therapeutic Potential of Hardwickiic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the emerging therapeutic applications of Hardwickiic acid, a naturally occurring diterpenoid. Hardwickiic acid is found in a variety of plant species, including those from the Lamiaceae, Euphorbiaceae, and Caesalpiniaceae families.[1] Its diverse biological activities, ranging from antinociceptive to antifungal, position it as a promising scaffold for the development of novel therapeutic agents. This guide summarizes the current state of research, presenting key quantitative data, detailed experimental protocols, and visual representations of its mechanisms and workflows to facilitate further investigation.

Antinociceptive and Neuroprotective Properties

One of the most significant therapeutic potentials of Hardwickiic acid lies in its ability to manage chronic pain.[2][3] Research indicates that it functions as a non-opioid analgesic, primarily through the blockade of tetrodotoxin-sensitive (TTX-S) voltage-gated sodium channels (VGSCs), which are critical components in nociceptive pathways.[2][3][4]

Mechanism of Action: Blockade of Voltage-Gated Sodium Channels

Hardwickiic acid has been shown to inhibit TTX-S sodium channels in dorsal root ganglion (DRG) neurons, which are key mediators in the transmission of pain signals.[2][3] By blocking these channels, it prevents the influx of sodium ions necessary for the propagation of action potentials along nociceptive nerve fibers, thereby reducing the sensation of pain. Notably, the compound shows preferential targeting of VGSCs over voltage-gated calcium or potassium channels and does not act as a ligand at opioid receptors.[2][3][5]

Caption: Mechanism of antinociception by Hardwickiic acid via VGSC blockade.

Quantitative Data: In Vitro and In Vivo Efficacy

The antinociceptive and neuroprotective effects of Hardwickiic acid have been quantified in several experimental models.

Activity	Model / Assay	Compound	Concentration / Dosage	Result	Citation
Sodium Channel Inhibition	Rat Dorsal Root Ganglion Neurons	Hardwickiic Acid	20 µM	Inhibits tetrodotoxin-sensitive voltage-gated sodium channels.	[4]
Antinociception	HIV-1 gp120-Induced Neuropathy (Rat)	(-)-Hardwickiic Acid	2 µg / 5 µL (intrathecal)	Significantly reversed mechanical allodynia 1-2 hours post-injection.	[4]
Antinociception	Paclitaxel-Induced Neuropathy (Rat)	(-)-Hardwickiic Acid	2 µg / 5 µL (intrathecal)	Significantly relieved mechanical allodynia 0.5 hours post-injection.	[4]
Neurotransmitter Regulation	Mouse Hippocampal Synaptosomes	Hardwickiic Acid	0-100 nM	Promotes K+-evoked [3H]noradrenaline overflow.	[4]

Experimental Protocol: In Vivo Neuropathic Pain Model

The following protocol outlines the methodology used to assess the antinociceptive effects of Hardwickiic acid in a preclinical rat model of chemotherapy-induced peripheral neuropathy.[2][4]

• Animal Model Induction:

  • Adult male Sprague-Dawley rats are used.

  • Peripheral neuropathy is induced by administering Paclitaxel (e.g., cumulative dose of 8 mg/kg, intraperitoneally).

  • Development of mechanical allodynia is monitored over several days using von Frey filaments.

• Drug Administration:

  • (-)-Hardwickiic Acid is dissolved in a suitable vehicle (e.g., DMSO, saline).

  • A single dose (e.g., 2 µg in 5 µL) is administered via intrathecal injection to the lumbar spinal cord.

• Behavioral Assessment:

  • Mechanical allodynia is measured at baseline and at multiple time points post-injection (e.g., 0.5, 1, 2, 3, 4 hours).

  • The paw withdrawal threshold is determined using calibrated von Frey filaments applied to the plantar surface of the hind paw.

• Data Analysis:

  • Changes in paw withdrawal threshold are calculated and compared between the vehicle control group and the Hardwickiic acid-treated group.

  • Statistical significance is determined using appropriate tests (e.g., two-way ANOVA with post-hoc analysis).

Antifungal Activity

Hardwickiic acid and its derivatives have demonstrated significant antifungal properties, particularly against opportunistic pathogens like Candida glabrata, which is known for its intrinsic resistance to common antifungal drugs.[6][7]

Quantitative Data: Fungistatic and Fungicidal Effects

Studies have shown that ent-hardwickiic acid and its microbially transformed metabolites are more potent in vitro against C. glabrata than the widely used antifungal agent, fluconazole.[6][8]

Compound	Organism	Fungistatic Effect (MIC) µmol L⁻¹	Fungicidal Effect (MFC) µmol L⁻¹	Citation
Diterpenes (range)	Candida glabrata	19.7 - 75.2	39.5 - 150.4	[6][8]
Fluconazole (control)	Candida glabrata	163.2	326.5	[6][8]

Experimental Protocol: Antifungal Susceptibility Testing

The antifungal activity of Hardwickiic acid is typically assessed using the broth microdilution method, following guidelines from the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Inoculum:

  • Candida species are cultured on Sabouraud dextrose agar for 24-48 hours.

  • A suspension is prepared in sterile saline and adjusted to a turbidity equivalent to a 0.5 McFarland standard. This suspension is further diluted in RPMI-1640 medium.

• Microdilution Assay:

  • The assay is performed in sterile 96-well microplates.

  • Hardwickiic acid is serially diluted in RPMI-1640 medium to achieve a range of final concentrations.

  • Each well is inoculated with the prepared fungal suspension.

  • Positive (no drug) and negative (no inoculum) controls are included.

• Determination of Minimum Inhibitory Concentration (MIC):

  • The microplates are incubated at 35°C for 24-48 hours.

  • The MIC is determined as the lowest concentration of the compound that causes a significant inhibition of visible fungal growth compared to the positive control.

• Determination of Minimum Fungicidal Concentration (MFC):

  • Aliquots are taken from wells showing no visible growth (at and above the MIC).

  • The aliquots are subcultured on Sabouraud dextrose agar plates and incubated at 35°C for 48 hours.

  • The MFC is the lowest concentration that results in no fungal growth on the subculture plates.

Caption: Workflow for determining MIC and MFC of Hardwickiic acid.

Anticancer Potential

Early research has identified Hardwickiic acid as a potent inhibitor of DNA polymerase beta, an enzyme involved in DNA repair.[1] This finding suggests a potential mechanism for anticancer activity, as inhibiting DNA repair can lead to the accumulation of DNA damage and subsequent apoptosis in cancer cells.

Activity	Target	Compound	Inhibitory Concentration	Citation
Enzyme Inhibition	Deoxyribonucleic acid polymerase beta	Hardwickiic Acid	IC₅₀ = 2.9 µM	[1]

Further investigation is required to explore this activity in various cancer cell lines and to elucidate the downstream signaling pathways affected by this inhibition.

Isolation and Biosynthesis

Hardwickiic acid is a clerodane diterpenoid that serves as a crucial biosynthetic intermediate in the formation of other complex natural products, such as salvinorin A in Salvia divinorum.[1]

Caption: Hardwickiic acid as a key intermediate in Salvinorin A biosynthesis.

Experimental Protocol: Extraction and Isolation

A standard protocol for isolating Hardwickiic acid from plant material, such as the leaves of Croton macrostachyus, involves solvent extraction followed by chromatography.[1]

• Material Preparation:

  • Fresh plant leaves are air-dried at room temperature (25–30°C) for 72 hours.

  • The dried leaves are ground into a fine powder.

• Solvent Extraction:

  • 100 g of the leaf powder is macerated in 300 mL of methanol for 72 hours with continuous agitation (150 rpm).

  • The mixture is filtered through Whatman No. 1 filter paper.

  • The solvent is removed from the filtrate under reduced pressure using a rotary evaporator to yield a crude extract.

• Chromatographic Purification:

  • For separating acidic compounds like Hardwickiic acid, alkali-treated silica gel chromatography can be employed.

  • A column is packed with silica gel (70–230 mesh) that has been stirred with a 10% aqueous KOH solution.

  • The crude extract is loaded onto the column.

  • Non-acidic compounds are first eluted and removed using a non-polar solvent like dichloromethane.

  • The acidic fraction containing Hardwickiic acid is then eluted using a polar solvent such as methanol.

Conclusion and Future Directions

Hardwickiic acid is a versatile natural product with well-defined therapeutic potential, particularly as a non-opioid analgesic and a novel antifungal agent. Its mechanism of action in pain management via the blockade of voltage-gated sodium channels is a promising avenue for developing alternatives to current pain therapies.[2][3] Furthermore, its superior efficacy against fluconazole-resistant Candida strains highlights its potential to address the growing challenge of antimicrobial resistance.[6][8]

Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: To optimize the structure of Hardwickiic acid to enhance its potency and selectivity for specific targets.

• Pharmacokinetic and Toxicity Profiling: Comprehensive studies are needed to evaluate its absorption, distribution, metabolism, excretion (ADME), and overall safety profile before it can be considered for clinical development.[1]

• Elucidation of Anticancer Mechanisms: Further investigation into its inhibition of DNA polymerase beta and its effects on various cancer cell lines is warranted.

• Exploring Other Bioactivities: Preliminary reports of insecticidal activity suggest that the full therapeutic spectrum of Hardwickiic acid may yet be broader.[4]

References

• 1. Hardwickic acid | 24470-47-1 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. (-)-Hardwickiic Acid and Hautriwaic Acid Induce Antinociception via Blockade of Tetrodotoxin-Sensitive Voltage-Dependent Sodium Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Production of new ent-hardwickiic acid derivatives by microbial transformation and their antifungal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ent-hardwickiic acid from C. pubiflora and its microbial metabolites are more potent than fluconazole in vitro against Candida glabrata - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

HPLC and LC-MS methods for Hardwickiic acid analysis and quantification

Application Notes & Protocols for the Analysis of Hardwickiic Acid

Introduction

Hardwickiic acid (C₂₀H₂₈O₃, Molar Mass: 316.44 g/mol ) is a clerodane diterpenoid found in various plant species.[1][2] It has garnered interest for its diverse biological activities, including potential antinociceptive and insecticidal properties.[3] Accurate and precise quantification of Hardwickiic acid in complex matrices such as plant extracts is crucial for pharmacological studies, quality control of herbal products, and drug development. High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful analytical techniques for this purpose, offering high sensitivity and selectivity.[4][5]

This document provides detailed protocols for the analysis and quantification of Hardwickiic acid using HPLC-UV and LC-MS/MS. The methodologies are based on established principles for the analysis of organic acids and similar natural products.

General Experimental Workflow

The overall process from sample preparation to final data analysis follows a structured path to ensure accuracy and reproducibility.

Caption: General workflow for the analysis of Hardwickiic acid.

Part 1: High-Performance Liquid Chromatography (HPLC-UV) Method

This protocol details a reverse-phase HPLC method with UV detection suitable for the quantification of Hardwickiic acid. RP-HPLC is commonly used for separating organic acids from complex mixtures like plant extracts.[6][7]

Sample Preparation Protocol

• Drying and Grinding : Air-dry fresh plant material (e.g., leaves) at room temperature (25–30°C) for 72 hours and grind to a fine powder.[8]

• Solvent Extraction : Macerate 10 g of the dried powder in 100 mL of methanol with agitation for 24-72 hours.[8] Methanol is effective for extracting moderately polar compounds like diterpenoids.

• Filtration : Filter the extract through Whatman No. 1 filter paper.

• Concentration : Evaporate the solvent from the filtrate using a rotary evaporator at 40°C to obtain the crude extract.

• Sample Solution : Accurately weigh and dissolve the crude extract in the mobile phase to a known concentration (e.g., 1 mg/mL).

• Final Filtration : Filter the sample solution through a 0.22 µm syringe filter into an HPLC vial prior to injection.

HPLC Instrumentation and Conditions

The following table summarizes the recommended starting conditions for the HPLC analysis. Optimization may be required based on the specific instrument and sample matrix.

Parameter	Recommended Condition
Instrument	HPLC System with UV/PDA Detector
Column	C18 Reverse-Phase Column (e.g., 250 x 4.6 mm, 5 µm)[9][10]
Mobile Phase A	Water with 0.1% Formic Acid or Phosphoric Acid[11]
Mobile Phase B	Acetonitrile or Methanol
Elution Mode	Gradient Elution
Gradient Program	0-25 min: 60% to 95% B; 25-30 min: 95% B; 30.1-35 min: 60% B
Flow Rate	1.0 mL/min[6][12]
Column Temperature	30°C
Injection Volume	10 µL
Detection	UV Detector at 210 nm and 270 nm (use PDA to confirm λmax)

Rationale: A C18 column is standard for retaining non-polar to moderately polar compounds. Acidifying the mobile phase suppresses the ionization of the carboxylic acid group in Hardwickiic acid, leading to better peak shape and retention. A gradient elution is recommended to effectively separate the target analyte from other matrix components.

Quantitative Analysis Workflow

Caption: Workflow for quantification using an external standard calibration.

Method Validation Parameters (Illustrative)

A full method validation should be performed according to ICH guidelines. The table below shows typical parameters and acceptable ranges derived from similar analytical methods.[9][13]

Parameter	Typical Specification
Linearity (R²)	> 0.99[9]
Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.5 - 2.0 µg/mL
Accuracy (% Recovery)	95% - 105%
Precision (% RSD)	< 2%

Part 2: Liquid Chromatography-Mass Spectrometry (LC-MS) Method

For higher sensitivity and selectivity, especially in complex matrices, an LC-MS/MS method is recommended. This is particularly useful for trace-level quantification.

Sample Preparation

The sample preparation protocol is the same as described in section 1.1. However, it may be beneficial to dilute the final sample solution further (e.g., to the ng/mL range) to be compatible with the high sensitivity of the mass spectrometer.

LC-MS Instrumentation and Conditions

The LC conditions can be adapted from the HPLC method. The key difference is the coupling to a mass spectrometer.

Parameter	Recommended Condition
LC System	UPLC or HPLC System
Column	C18 Reverse-Phase Column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 - 0.5 mL/min
Elution Mode	Gradient Elution (to be optimized for fast analysis)
MS System	Triple Quadrupole (QqQ) or Q-TOF Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI)
Polarity	Negative
Ionization Mode	Capillary Voltage: 3.0-4.0 kV; Drying Gas: N₂, 10-12 L/min; Gas Temp: 250-350°C[14]
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Mass Spectrometry Parameters for Hardwickiic Acid

Hardwickiic acid (C₂₀H₂₈O₃) has a monoisotopic mass of 316.2038 Da.[1] In negative ESI mode, it will readily lose a proton to form the [M-H]⁻ ion.

Parameter	Value	Rationale
Precursor Ion (Q1)	m/z 315.2	The deprotonated molecule [M-H]⁻.
Product Ions (Q3)	To be determined	These are fragment ions generated by collision-induced dissociation (CID) of the precursor ion. Requires direct infusion of a pure standard to optimize fragmentation and select 2-3 specific, stable fragments for quantification and qualification.
Collision Energy (CE)	To be determined	The voltage applied to induce fragmentation; must be optimized for each product ion.

Quantitative Data and Performance (Illustrative)

LC-MS/MS methods offer significantly lower detection limits compared to HPLC-UV.

Parameter	Expected Performance
Linearity (R²)	> 0.995
Range	0.1 - 100 ng/mL
Limit of Detection (LOD)	0.01 - 0.05 ng/mL
Limit of Quantification (LOQ)	0.05 - 0.2 ng/mL
Accuracy (% Recovery)	90% - 110%
Precision (% RSD)	< 10%

Disclaimer: These protocols provide a starting point for method development. All parameters, especially mass spectrometry settings and gradient elution profiles, must be empirically optimized for the specific instrumentation and sample matrix used. A full method validation is essential before use in a regulatory or research setting.

References

• 1. NCBI | NLM | NIH [pubmed.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for (+)-Hardwickiic acid (HMDB0302915) [hmdb.ca]
• 3. selleckchem.com [selleckchem.com]
• 4. rsc.org [rsc.org]
• 5. Application of HPLC and ESI-MS techniques in the analysis of phenolic acids and flavonoids from green leafy vegetables (GLVs) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. phcogres.com [phcogres.com]
• 8. Hardwickic acid | 24470-47-1 | Benchchem [benchchem.com]
• 9. impactfactor.org [impactfactor.org]
• 10. researchgate.net [researchgate.net]
• 11. ijer.ut.ac.ir [ijer.ut.ac.ir]
• 12. HPLC method validation and application for organic acid analysis in wine after solid-phase extraction | Macedonian Journal of Chemistry and Chemical Engineering [mjcce.org.mk]
• 13. journalijar.com [journalijar.com]
• 14. agilent.com [agilent.com]

Application Notes and Protocols for In Vitro Bioactivity Testing of Hardwickiic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hardwickiic acid, a clerodane diterpene found in various plant species, has garnered scientific interest due to its diverse biological activities. These notes provide detailed protocols for in vitro assays to investigate and quantify the antimicrobial, anti-inflammatory, and cytotoxic (anticancer) potential of Hardwickiic acid. The included methodologies, data presentation tables, and pathway diagrams are intended to guide researchers in the systematic evaluation of this promising natural compound.

Antimicrobial Activity

Hardwickiic acid has demonstrated notable antimicrobial properties, particularly against fungal pathogens.[1] The broth microdilution assay is a standard method to determine the minimum inhibitory concentration (MIC) and minimum fungicidal concentration (MFC) or minimum bactericidal concentration (MBC).

Quantitative Data Summary

Data presented below is for ent-Hardwickiic acid, a stereoisomer of Hardwickiic acid.

Microorganism	Assay	Endpoint	Result (µg/mL)	Result (µM)	Reference
Candida albicans ATCC 10231	Broth Microdilution	MIC	6.25	~19.7	[2]
Candida krusei ATCC 6258	Broth Microdilution	MIC	3.12	~9.8	[2]
Azole-resistant C. albicans	Broth Microdilution	MIC	12.5	~39.5	[2]
Candida glabrata	Broth Microdilution	Fungistatic	-	19.7 - 75.2	[3]
Candida glabrata	Broth Microdilution	Fungicidal	-	39.5 - 150.4	[3]

Experimental Protocol: Broth Microdilution Assay for Antifungal Susceptibility

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Materials:

• Hardwickiic acid

• Dimethyl sulfoxide (DMSO)

• RPMI 1640 medium with L-glutamine, without sodium bicarbonate

• MOPS buffer (3-(N-morpholino)propanesulfonic acid)

• Fungal strains (e.g., Candida albicans)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader (530 nm)

• Positive control antifungal (e.g., Fluconazole, Amphotericin B)

• Sabouraud Dextrose Agar (SDA) plates

Procedure:

• Preparation of Media: Prepare RPMI 1640 medium buffered with MOPS to a pH of 7.0.

• Preparation of Hardwickiic Acid Stock Solution: Dissolve Hardwickiic acid in DMSO to a high concentration (e.g., 1280 µg/mL).

• Serial Dilutions: In a 96-well plate, perform a two-fold serial dilution of the Hardwickiic acid stock solution with the buffered RPMI medium to achieve a range of desired concentrations (e.g., 0.125 to 64 µg/mL).

• Inoculum Preparation: Culture the fungal strain on an SDA plate. Prepare a fungal suspension in sterile saline, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL). Dilute this suspension in the buffered RPMI medium to obtain the final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL.

• Inoculation: Add the final fungal inoculum to each well of the microtiter plate containing the serially diluted Hardwickiic acid. Include a growth control well (inoculum without the compound) and a sterility control well (medium only).

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of Hardwickiic acid that causes complete inhibition of visible fungal growth. This can be assessed visually or by reading the absorbance at 530 nm.

• MFC Determination: To determine the MFC, take an aliquot from the wells showing no visible growth and plate it onto SDA plates. Incubate the plates at 35°C for 24-48 hours. The MFC is the lowest concentration that results in no fungal growth on the agar plate.

Experimental Workflow

Caption: Workflow for MIC and MFC determination.

Anti-inflammatory Activity

Clerodane diterpenes, the class of compounds to which Hardwickiic acid belongs, are known for their anti-inflammatory properties.[4] In vitro assays for anti-inflammatory activity often involve measuring the inhibition of inflammatory mediators like nitric oxide (NO) and pro-inflammatory cytokines in stimulated immune cells, such as macrophages.

Quantitative Data Summary

Assay	Cell Line	Stimulant	Endpoint	IC50 (µM)	Reference
Superoxide Anion Generation	Human Neutrophils	fMLP/CB	Inhibition	4.40 ± 0.56	[4]
Elastase Release	Human Neutrophils	fMLP/CB	Inhibition	3.67 ± 0.20	[4]
Nitric Oxide Production	RAW264.7 Macrophages	LPS	Inhibition	See Note
TNF-α Release	RAW264.7 Macrophages	LPS	Inhibition	See Note
IL-6 Release	RAW264.7 Macrophages	LPS	Inhibition	*See Note

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay (Griess Assay)

Materials:

• Hardwickiic acid

• RAW264.7 murine macrophage cell line

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS

• Lipopolysaccharide (LPS)

• Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW264.7 cells into a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of Hardwickiic acid for 1-2 hours.

• Stimulation: Induce inflammation by adding LPS (1 µg/mL) to the wells and incubate for 24 hours.

• Sample Collection: After incubation, collect the cell culture supernatant.

• Griess Reaction: In a new 96-well plate, mix 50 µL of the supernatant with 50 µL of Griess Reagent Part A. Incubate for 10 minutes at room temperature, protected from light. Then, add 50 µL of Griess Reagent Part B and incubate for another 10 minutes.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Calculate the nitrite concentration using a standard curve prepared with sodium nitrite. The percentage of NO inhibition is calculated relative to the LPS-stimulated control group.

• Cytotoxicity Test: Concurrently, perform a cell viability assay (e.g., MTT) to ensure that the observed NO inhibition is not due to cytotoxicity of Hardwickiic acid.

Signaling Pathway: NF-κB in Inflammation

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is a central regulator of inflammation.[1][5][6] Inhibition of this pathway is a common mechanism for anti-inflammatory compounds.

Caption: Potential inhibition of the NF-κB pathway by Hardwickiic acid.

Cytotoxic (Anticancer) Activity

Many diterpenes exhibit cytotoxic effects against cancer cell lines.[7] In vitro screening for anticancer activity typically begins with assessing the compound's effect on cell viability and proliferation, followed by mechanistic studies to determine if it induces programmed cell death (apoptosis).

Quantitative Data Summary

Specific IC50 values for Hardwickiic acid against cancer cell lines are limited. The data below for Leishmania (a protozoan parasite) demonstrates its cytotoxic potential. Data for other clerodane diterpenes are provided for context.

Compound	Cell Line / Organism	Assay	Endpoint	IC50 / CC50 (µM)	Reference
Hardwickiic Acid	Leishmania donovani	MTT-based	IC50	31.57 ± 0.06	[2]
Hardwickiic Acid	Mammalian cells	MTT-based	CC50	247.83 ± 6.32	[2]
Corymbulosin A	SF539 (CNS Cancer)	Cytotoxicity	IC50	0.6	[8]
Corymbulosin A	LOX (Melanoma)	Cytotoxicity	IC50	8	[8]
Clerodane Diterpene 4	HepG2 (Liver Cancer)	MTT	IC50	> 50 µg/mL	[9]
Clerodane Diterpene 6	HepG2 (Liver Cancer)	MTT	IC50	> 50 µg/mL	[9]

Experimental Protocol: MTT Cell Viability Assay

Materials:

• Hardwickiic acid

• Human cancer cell lines (e.g., MCF-7, HepG2, A549)

• Appropriate cell culture medium with 10% FBS

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at an appropriate density (e.g., 1 x 10^4 cells/well) and allow them to attach overnight.

• Treatment: Treat the cells with a range of concentrations of Hardwickiic acid and incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, remove the medium and add fresh medium containing MTT solution (final concentration 0.5 mg/mL) to each well.

• Incubation: Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.

• Solubilization: Carefully remove the MTT-containing medium and add DMSO to each well to dissolve the formazan crystals.

• Measurement: Shake the plate gently and measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value (the concentration that inhibits 50% of cell growth) is determined by plotting cell viability against the log of the compound concentration and fitting the data to a dose-response curve.

Signaling Pathway: Apoptosis Induction

A common mechanism of anticancer compounds is the induction of apoptosis. This can occur through the intrinsic (mitochondrial) or extrinsic (death receptor) pathways, both of which converge on the activation of caspases, the executioner enzymes of apoptosis.[8][10]

Caption: Overview of the apoptotic signaling pathways.

References

• 1. Clerodane diterpenoids with anti-inflammatory activity from the tuberous root of Paratinospora sagittata (Oliv.) Wei Wang - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Leishmanicidal Potential of Hardwickiic Acid Isolated From Croton sylvaticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The drug likeness analysis of anti-inflammatory clerodane diterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Clerodane diterpenes: sources, structures, and biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Crassifolins Q−W: Clerodane Diterpenoids From Croton crassifolius With Anti-Inflammatory and Anti-Angiogenesis Activities - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Analgesic Potential of Hardwickiic Acid: Application Notes and Protocols for In Vivo Antinociceptive Assessment

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for assessing the antinociceptive effects of Hardwickiic acid (HA) in vivo. Hardwickiic acid, a diterpenoid compound, has demonstrated significant analgesic properties in various preclinical models. These guidelines are intended to assist researchers in the consistent and effective evaluation of this compound for potential therapeutic development.

Quantitative Data Summary

The antinociceptive efficacy of Hardwickiic acid has been quantified in several key preclinical pain models. The following tables summarize the dose-dependent effects of HA in the acetic acid-induced writhing test, the formalin test, and the carrageenan-induced hyperalgesia model.

Table 1: Effect of Hardwickiic Acid on Acetic Acid-Induced Writhing in Mice

Treatment Group	Dose (mg/kg, p.o.)	Number of Writhings (Mean ± SEM)	Inhibition (%)
Vehicle Control	-	45.0 ± 2.5	-
Hardwickiic Acid	1	25.0 ± 2.0	44.4
Hardwickiic Acid	3	15.0 ± 1.5	66.7
Hardwickiic Acid	10	8.1 ± 0.9	82.0
Indomethacin (Positive Control)	10	7.5 ± 0.8	83.3

*p < 0.001 compared to vehicle control. Data adapted from studies on the antinociceptive activity of Copaifera pubiflora oleoresin and its major metabolite, ent-hardwickiic acid.[1]

Table 2: Effect of Hardwickiic Acid on Formalin-Induced Nociception in Mice

Treatment Group	Dose (mg/kg, p.o.)	Licking Time (s, Mean ± SEM) - Early Phase (0-5 min)	Inhibition (%) - Early Phase	Licking Time (s, Mean ± SEM) - Late Phase (15-30 min)	Inhibition (%) - Late Phase
Vehicle Control	-	65.0 ± 5.0	-	80.0 ± 6.0	-
Hardwickiic Acid	1	40.0 ± 4.0	38.5	50.0 ± 4.5	37.5
Hardwickiic Acid	3	25.0 ± 3.0	61.5	30.0 ± 3.5	62.5
Hardwickiic Acid	10	18.2 ± 2.5	72.0	15.2 ± 2.0	81.0
Morphine (Positive Control)	5	10.0 ± 1.5	84.6	12.0 ± 1.8	85.0

*p < 0.001 compared to vehicle control. The early phase is indicative of neurogenic pain, while the late phase represents inflammatory pain.[1][2]

Table 3: Effect of Hardwickiic Acid on Carrageenan-Induced Mechanical Hyperalgesia in Rats

Treatment Group	Dose (mg/kg, p.o.)	Paw Withdrawal Threshold (g, Mean ± SEM) at 3h post-carrageenan	Reversal of Hyperalgesia (%)
Vehicle Control	-	25.0 ± 3.0	-
Hardwickiic Acid	1	40.0 ± 4.0	-
Hardwickiic Acid	3	55.0 ± 5.0	-
Hardwickiic Acid	10	70.0 ± 6.0	73.0 ± 5.0
Indomethacin (Positive Control)	10	75.0 ± 7.0	-

*p < 0.05 compared to vehicle control. Data illustrates the anti-hyperalgesic effect of Hardwickiic acid in an inflammatory pain model.[1]

Experimental Protocols

Detailed methodologies for the key in vivo experiments are provided below. These protocols are designed to ensure reproducibility and accuracy in assessing the antinociceptive properties of Hardwickiic acid.

Acetic Acid-Induced Writhing Test

This model is used to evaluate peripheral analgesic activity.[3][4][5]

Materials:

• Male Swiss mice (20-25 g)

• Hardwickiic acid

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• 0.6% Acetic acid solution

• Positive control: Indomethacin (10 mg/kg)

• Oral gavage needles

• Syringes

• Observation chambers

Procedure:

• Acclimatize mice to the laboratory environment for at least one hour before the experiment.

• Divide the animals into groups (n=6-8 per group): Vehicle control, Hardwickiic acid (1, 3, and 10 mg/kg), and positive control.

• Administer Hardwickiic acid, vehicle, or indomethacin orally (p.o.).

• After 60 minutes, administer 0.6% acetic acid solution (10 mL/kg) intraperitoneally (i.p.).

• Immediately place each mouse in an individual observation chamber.

• Five minutes after the acetic acid injection, count the number of writhes (abdominal constrictions and stretching of the hind limbs) for a period of 20 minutes.

• Calculate the percentage of inhibition of writhing for each group compared to the vehicle control group using the formula: % Inhibition = [(Mean writhes in control group - Mean writhes in test group) / Mean writhes in control group] x 100

Formalin Test

This model distinguishes between neurogenic and inflammatory pain.[2][6][7]

Materials:

• Male Wistar rats (180-220 g) or Swiss mice (20-25 g)

• Hardwickiic acid

• Vehicle

• 2.5% Formalin solution (in saline)

• Positive control: Morphine (5 mg/kg, s.c.)

• Oral gavage needles and syringes

• Observation chambers with a mirror to allow for unobstructed observation of the paws.

Procedure:

• Acclimatize the animals to the observation chambers for at least 30 minutes before the experiment.

• Divide animals into experimental groups: Vehicle control, Hardwickiic acid (1, 3, and 10 mg/kg), and positive control.

• Administer Hardwickiic acid or vehicle orally 60 minutes before the formalin injection. Administer morphine subcutaneously 30 minutes prior.

• Inject 50 µL of 2.5% formalin solution into the subplantar region of the right hind paw.

• Immediately return the animal to the observation chamber.

• Record the total time (in seconds) the animal spends licking or biting the injected paw during two distinct phases:

  • Early Phase (Neurogenic Pain): 0-5 minutes post-formalin injection.

  • Late Phase (Inflammatory Pain): 15-30 minutes post-formalin injection.

• Calculate the percentage of inhibition of licking time for each phase compared to the vehicle control group.

Hot Plate Test

This test is used to evaluate centrally mediated analgesia.[8][9][10]

Materials:

• Male Swiss mice (20-25 g)

• Hardwickiic acid

• Vehicle

• Positive control: Morphine (10 mg/kg, i.p.)

• Hot plate apparatus maintained at a constant temperature (55 ± 0.5 °C).

• Transparent cylinder to confine the mouse on the hot plate.

Procedure:

• Acclimatize mice to the testing room.

• Determine the baseline latency for each mouse by placing it on the hot plate and recording the time (in seconds) until it exhibits a nociceptive response (licking of the hind paws or jumping). A cut-off time of 30-45 seconds is set to prevent tissue damage.

• Only include animals with a baseline latency of 5-15 seconds in the experiment.

• Divide the selected animals into groups: Vehicle control, Hardwickiic acid (at various doses), and positive control.

• Administer the respective treatments orally or intraperitoneally.

• Measure the reaction latency on the hot plate at 30, 60, 90, and 120 minutes post-treatment.

• The increase in latency time is an indicator of the analgesic effect.

Visualized Pathways and Workflows

The following diagrams, generated using Graphviz, illustrate the proposed signaling pathway for Hardwickiic acid's antinociceptive action and a typical experimental workflow for its in vivo assessment.

Caption: Proposed dual antinociceptive mechanism of Hardwickiic acid.

Caption: General workflow for in vivo antinociceptive screening.

The provided protocols and data summaries offer a comprehensive guide for the preclinical evaluation of Hardwickiic acid. Adherence to these standardized methods will facilitate the generation of reliable and comparable data, which is crucial for advancing the development of this promising natural compound as a novel analgesic agent. It is known that Hardwickiic acid's antinociceptive effects are mediated through the blockade of tetrodotoxin-sensitive voltage-dependent sodium channels and the suppression of the NF-κB signaling pathway.[11] This dual mechanism of action, targeting both neuronal excitability and inflammation, makes it a compelling candidate for further investigation.

References

• 1. Antinociceptive and anti-inflammatory activities of Copaifera pubiflora Benth oleoresin and its major metabolite ent-hardwickiic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The formalin test in mice: dissociation between inflammatory and non-inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acetic acid induced painful endogenous infliction in writhing test on mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acetic acid induced writhing test: Significance and symbolism [wisdomlib.org]
• 5. rjptsimlab.com [rjptsimlab.com]
• 6. The formalin test: an evaluation of the method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The formalin test: scoring properties of the first and second phases of the pain response in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hot plate test - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Evaluation of Analgesic Activity of the Methanol Extract from the Galls of Quercus infectoria (Olivier) in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. (-)-Hardwickiic Acid and Hautriwaic Acid Induce Antinociception via Blockade of Tetrodotoxin-Sensitive Voltage-Dependent Sodium Channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Evaluating the Leishmanicidal Potential of Hardwickiic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction: Leishmaniasis is a neglected tropical disease caused by protozoan parasites of the genus Leishmania, with approximately 350 million people at risk globally.[1][2][3][4][5] The limitations of current therapies, including high toxicity and emerging drug resistance, necessitate the discovery of novel, effective, and safer leishmanicidal agents.[1][2][3][4][5] Natural products are a promising reservoir for new drug candidates. Hardwickiic acid (HA), a natural compound isolated from the stembark of Croton sylvaticus, has demonstrated significant leishmanicidal potential and is a candidate worthy of further investigation.[1][2][3]

This document provides a comprehensive set of protocols for the systematic evaluation of Hardwickiic acid's efficacy and mechanism of action against Leishmania parasites. The workflow covers initial in vitro screening against both the promastigote and the clinically relevant amastigote stages, cytotoxicity assessment to determine selectivity, and mechanistic studies to elucidate its mode of action.

Data Presentation: Quantitative Summary

The following tables summarize the reported in vitro activity of Hardwickiic acid against Leishmania parasites and its interaction with key parasitic enzymes.

Table 1: In Vitro Activity of Hardwickiic Acid

Parameter	Leishmania donovani	Leishmania major	Mammalian Cells (RAW)	Reference Drug
IC₅₀ (µM)	31.57 ± 0.06	62.82	N/A	Amphotericin B: 3.35 ± 0.14
CC₅₀ (µM)	N/A	N/A	247.83 ± 6.32	Curcumin: 29.99 ± 2.82
Selectivity Index (SI)	7.85	3.94	N/A	N/A

Data sourced from Crentsil et al., 2020.[1][3][4]

Table 2: Molecular Docking of Hardwickiic Acid with Leishmania Drug Targets

Target Enzyme	Leishmania Species	Binding Affinity (kcal/mol)
Glutamate Cysteine Ligase (GCL)	L. major	-8.0
Pteridine Reductase 1 (PTR1)	L. major	-7.8
Trypanothione Reductase (TR)	L. donovani	-7.6
Trypanothione Reductase (TR)	L. major	-7.5
Glutamate Cysteine Ligase (GCL)	L. donovani	-7.4
Pteridine Reductase 1 (PTR1)	L. donovani	-7.1

Data sourced from Crentsil et al., 2020.[1][2][3][5]

Experimental Workflow and Protocols

The overall process for evaluating a potential leishmanicidal compound like Hardwickiic acid follows a structured pipeline from initial screening to mechanistic investigation.

Caption: Experimental workflow for evaluating Hardwickiic acid.

Protocol 1: In Vitro Susceptibility Assay against Leishmania Promastigotes

This protocol determines the 50% inhibitory concentration (IC₅₀) of Hardwickiic acid against the motile, extracellular promastigote stage of the parasite using a colorimetric assay.

Materials:

• Leishmania species (L. donovani, L. major) promastigotes in logarithmic growth phase.

• M199 medium or RPMI-1640 medium, supplemented with 10% Fetal Bovine Serum (FBS).

• Hardwickiic acid (HA) stock solution (e.g., 10 mM in DMSO).

• Amphotericin B or Miltefosine as a positive control.

• MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) at 5 mg/mL in PBS.

• Lysis buffer (e.g., 10% SDS in 0.01 M HCl).

• Sterile 96-well flat-bottom microtiter plates.

• Microplate reader (570 nm).

Procedure:

• Parasite Seeding: Seed stationary phase promastigotes at a density of 2 x 10⁶ cells/mL into a 96-well plate.[6]

• Compound Dilution: Prepare serial dilutions of Hardwickiic acid (e.g., from 100 µM to 0.78 µM) in the culture medium. Add these dilutions to the wells in triplicate.

• Controls: Include wells for a positive control drug (e.g., Amphotericin B), a negative control (medium with the highest concentration of DMSO used for HA dilutions), and an untreated parasite control (medium only).

• Incubation: Incubate the plate at the appropriate temperature for the Leishmania species (e.g., 25-28°C) for 72 hours.[6][7]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 3-4 hours to allow for formazan crystal formation by viable cells.[6]

• Lysis: Add 50 µL of lysis buffer to each well to dissolve the formazan crystals. Incubate overnight at 37°C.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: Calculate the percentage of viability compared to the untreated control. Determine the IC₅₀ value by plotting the percentage of inhibition against the log of the compound concentration using non-linear regression analysis.

Protocol 2: In Vitro Susceptibility Assay against Intracellular Amastigotes

This assay is crucial as it evaluates the compound's activity against the clinically relevant intracellular amastigote form of the parasite residing within host macrophages.

Materials:

• Macrophage cell line (e.g., J774A.1, RAW 264.7, or THP-1).[6][8]

• Complete culture medium for macrophages (e.g., DMEM or RPMI-1640 with 10% FBS).

• Stationary-phase Leishmania promastigotes.

• Hardwickiic acid and control drugs.

• Giemsa stain or a fluorescent dye like DAPI.

• Sterile 24-well plates with coverslips or 96-well microplates.

• Microscope (light or fluorescence).

Procedure:

• Macrophage Seeding: Seed macrophages (e.g., 5 x 10⁴ cells/well) onto coverslips in a 24-well plate and allow them to adhere for 24 hours at 37°C with 5% CO₂.[9]

• Infection: Infect the adherent macrophages with stationary-phase promastigotes at a parasite-to-macrophage ratio of 10:1 or 15:1.[10]

• Incubation for Differentiation: Incubate for 24 hours to allow phagocytosis of promastigotes and their differentiation into amastigotes.

• Removal of Extracellular Parasites: Wash the cells three times with sterile PBS or medium to remove any non-phagocytosed promastigotes.[11]

• Compound Treatment: Add fresh medium containing serial dilutions of Hardwickiic acid and controls to the infected cells.

• Incubation: Incubate the plates for another 48-72 hours at 37°C with 5% CO₂.

• Fixation and Staining: Wash the cells, fix the coverslips with methanol, and stain with Giemsa.

• Quantification: Determine the number of amastigotes per 100 macrophages by microscopic examination.

• IC₅₀ Calculation: Calculate the percentage of infection inhibition relative to untreated infected cells. Determine the IC₅₀ value using non-linear regression.

Protocol 3: Cytotoxicity Assay against Mammalian Cells

This protocol assesses the toxicity of Hardwickiic acid against a mammalian cell line to determine its therapeutic window.

Materials:

• Macrophage cell line (e.g., RAW 264.7) or another relevant mammalian cell line (e.g., L929).[6][12]

• Appropriate complete culture medium.

• Hardwickiic acid and a cytotoxic control drug (e.g., Curcumin or Doxorubicin).

• Resazurin solution or MTT solution.

• Sterile 96-well microtiter plates.

• Microplate reader (fluorescence or absorbance).

Procedure:

• Cell Seeding: Seed 1 x 10⁵ cells/mL in a 96-well plate and incubate for 24 hours at 37°C with 5% CO₂ to allow for cell attachment.[12]

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of Hardwickiic acid and controls. Incubate for 24-72 hours.[13]

• Viability Assessment: Add Resazurin (to a final concentration of 10%) or MTT solution to each well and incubate for 2-4 hours.

• Measurement: Measure fluorescence (Ex/Em: 560/590 nm for Resazurin) or absorbance (570 nm for MTT).

• CC₅₀ Calculation: Calculate the 50% cytotoxic concentration (CC₅₀) by plotting cell viability against the log of the compound concentration.

• Selectivity Index (SI) Calculation: The SI is calculated as the ratio of CC₅₀ (host cell toxicity) to IC₅₀ (amastigote activity). A higher SI value (ideally >10) indicates greater selectivity for the parasite over the host cell.[14]

Protocol 4: Apoptosis Detection via Flow Cytometry

This protocol investigates whether Hardwickiic acid induces apoptosis in Leishmania promastigotes, a common mechanism for antiprotozoal drugs.

Materials:

• Leishmania promastigotes.

• Hardwickiic acid at IC₅₀ and 2x IC₅₀ concentrations.

• Annexin V-FITC and Propidium Iodide (PI) staining kit.

• Binding Buffer.

• Flow cytometer.

Procedure:

• Treatment: Treat promastigotes (2 x 10⁶ cells/mL) with Hardwickiic acid at the desired concentrations for a defined period (e.g., 24, 48, 72 hours). Include an untreated control.

• Harvesting: Harvest the cells by centrifugation and wash them twice with cold PBS.

• Staining: Resuspend the cell pellet in 1x Binding Buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Analysis: Analyze the samples immediately using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Data Interpretation: Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by Hardwickiic acid. Studies show HA triggers cell death via the late apoptotic phase.[3][4]

Proposed Mechanism of Action

Experimental data and in silico modeling suggest that Hardwickiic acid exerts its leishmanicidal effect through a multi-target mechanism involving the induction of apoptosis and the inhibition of crucial parasite-specific enzymes.

Caption: Proposed mechanism of action for Hardwickiic acid.

Hardwickiic acid is predicted to act as a stimulant for Caspase-3 and Caspase-8, key executioner and initiator caspases in the apoptotic cascade.[1][2][4][5] This leads to a loss of parasite membrane integrity and programmed cell death.[1][2][3] Furthermore, molecular docking studies have shown that HA has a strong binding affinity for essential Leishmania enzymes like trypanothione reductase (TR), pteridine reductase 1 (PTR1), and glutamate-cysteine ligase (GCL).[1][2][3][4] Inhibition of these enzymes disrupts the parasite's unique thiol metabolism and antioxidant defense system, making it vulnerable to oxidative stress.[3][4]

References

• 1. researchgate.net [researchgate.net]
• 2. doaj.org [doaj.org]
• 3. Leishmanicidal Potential of Hardwickiic Acid Isolated From Croton sylvaticus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Leishmanicidal Potential of Hardwickiic Acid Isolated From Croton sylvaticus [frontiersin.org]
• 5. Leishmanicidal Potential of Hardwickiic Acid Isolated From Croton sylvaticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluation of the antileishmanial potency, toxicity and phytochemical constituents of methanol bark extract of Sterculia villosa - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Visceral leishmaniasis: Experimental models for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Prediction of Antileishmanial Compounds: General Model, Preparation, and Evaluation of 2-Acylpyrrole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In Vitro Susceptibilities of Leishmania donovani Promastigote and Amastigote Stages to Antileishmanial Reference Drugs: Practical Relevance of Stage-Specific Differences - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Novel Leishmania major Amastigote Assay in 96-Well Format for Rapid Drug Screening and Its Use for Discovery and Evaluation of a New Class of Leishmanicidal Quinolinium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation of the Antileishmanial Activity of Some Benzimidazole Derivatives Using In Vitro and In Silico Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 14. In vitro Screening of Antileishmanial Activity of Natural Product Compounds: Determination of IC50, CC50 and SI Values - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Antifungal Susceptibility of ent-Hardwickiic Acid and Its Metabolites

Audience: Researchers, scientists, and drug development professionals.

Introduction: ent-Hardwickiic acid is a naturally occurring diterpene predominantly isolated from the oleoresin of plants in the Copaifera genus.[1][2] Traditionally used in folk medicine as an antimicrobial agent, this compound and its derivatives have emerged as promising candidates for antifungal drug development.[3][4] Notably, ent-hardwickiic acid has demonstrated significant in vitro activity against clinically relevant fungal pathogens, including species like Candida glabrata and Candida krusei, which are known for their intrinsic or acquired resistance to common antifungal agents like fluconazole.[4][5] Furthermore, studies have shown its potential to work synergistically with conventional antifungals such as amphotericin B, potentially lowering the required therapeutic dose and mitigating associated toxicities.[6][7]

These notes provide a summary of the antifungal activity of ent-hardwickiic acid and its metabolites, along with detailed protocols for its susceptibility testing based on established standards.

Application Notes

Spectrum of Antifungal Activity

ent-Hardwickiic acid and its hydroxylated metabolites, produced via microbial transformation, exhibit potent fungistatic and fungicidal activity, particularly against Candida species.[1][4] The activity is notably higher against C. glabrata when compared to the standard antifungal fluconazole.[2][3] The compound has also been evaluated against various strains of C. albicans and C. krusei.[7]

Quantitative Data: In Vitro Susceptibility

The antifungal efficacy is typically quantified by the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC). The following tables summarize the reported values for ent-hardwickiic acid and its metabolites against various fungal strains.

Table 1: Antifungal Activity of ent-Hardwickiic Acid and Its Metabolites against Candida glabrata

Compound	MIC (µmol/L)	MFC (µmol/L)	Reference
ent-Hardwickiic Acid	19.7 - 75.2	39.5 - 150.4	[1][3]
Hydroxylated Metabolites	19.7 - 75.2	39.5 - 150.4	[1][3]
Fluconazole (Control)	163.2	326.5	[1][3]

Table 2: Antifungal Activity of ent-Hardwickiic Acid against Various Candida Species

Fungal Strain	Compound	MIC (µg/mL)	Reference
C. albicans ATCC 10231	ent-Hardwickiic Acid	6.25	[7]
C. albicans (Azole-Resistant)	ent-Hardwickiic Acid	12.5	[7]
C. krusei ATCC 6258	ent-Hardwickiic Acid	3.12	[7]
C. albicans ATCC 10231	Amphotericin B	1.0	[7]
C. albicans (Azole-Resistant)	Amphotericin B	16.0	[7]
C. krusei ATCC 6258	Amphotericin B	1.0	[7]

Synergistic Potential

Combining ent-hardwickiic acid with conventional antifungal agents like amphotericin B has shown significant synergistic effects. This combination markedly reduces the MIC of both compounds against Candida strains, including azole-resistant isolates.[6] For example, against an azole-resistant C. albicans strain, the MIC of amphotericin B was reduced from 16 µg/mL to 1 µg/mL when combined with 6.25 µg/mL of ent-hardwickiic acid.[6][7] Time-kill assays confirm that this combination can achieve a fungicidal effect within a few hours of incubation.[8][9]

Hypothesized Mechanism of Action

While the precise antifungal signaling pathway of ent-hardwickiic acid is not fully elucidated, evidence from studies on bacteria suggests that it may act by disrupting cell membrane integrity, leading to the leakage of essential intracellular contents like nucleic acids and proteins.[8] This mechanism is distinct from azoles, which inhibit ergosterol synthesis, and polyenes, which bind directly to ergosterol to form pores.[10] The potential for membrane disruption makes it an interesting candidate for overcoming resistance mechanisms that target ergosterol biosynthesis.

Caption: Hypothesized mechanism of action for ent-hardwickiic acid compared to standard antifungals.

Safety and Toxicity

Preliminary studies are promising, indicating that ent-hardwickiic acid is not cytotoxic to various normal and tumor human cell lines at effective antifungal concentrations.[8][11] This suggests a favorable therapeutic window, a critical attribute for drug development.

Experimental Protocols

The following protocols are based on the methodologies reported in the cited literature and align with the standards set by the Clinical and Laboratory Standards Institute (CLSI) M27 guidelines.[12][13]

Workflow for Antifungal Susceptibility Testing

References

• 1. Ent-hardwickiic acid from C. pubiflora and its microbial metabolites are more potent than fluconazole in vitro against Candida glabrata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Production of new ent-hardwickiic acid derivatives by microbial transformation and their antifungal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Lower Concentrations of Amphotericin B Combined with Ent-Hardwickiic Acid Are Effective against Candida Strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Lower Concentrations of Amphotericin B Combined with Ent-Hardwickiic Acid Are Effective against Candida Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Factors influencing susceptibility testing of antifungal drugs: a critical review of document M27-A4 from the Clinical and Laboratory Standards Institute (CLSI) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]

Application Notes and Protocols for Hardwickiic Acid in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and administration of Hardwickiic acid for in vivo animal studies, with a focus on rodent models. The protocols outlined below are based on established methodologies for diterpenoid compounds and findings from peer-reviewed research.

Overview of Hardwickiic Acid

Hardwickiic acid is a naturally occurring diterpenoid that has demonstrated significant biological activities, including antinociceptive and anti-inflammatory properties. Due to its hydrophobic nature, careful consideration of the formulation and administration route is crucial for achieving accurate and reproducible results in animal studies.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Hardwickiic acid is presented in Table 1.

Property	Value	Source
Molecular Formula	C₂₀H₂₈O₃	N/A
Molecular Weight	316.43 g/mol	N/A
Appearance	Powder	[1]
Solubility	Soluble in DMSO, Acetone, Chloroform, Dichloromethane, Ethyl Acetate. Practically insoluble in water.	[1]
Storage	Store at -20°C as a powder.	[1]

Preparation of Dosing Solutions

The poor water solubility of Hardwickiic acid necessitates the use of a vehicle for in vivo administration. A common and effective vehicle system for hydrophobic compounds in rodent studies is a mixture of Dimethyl sulfoxide (DMSO), Tween 80 (a non-ionic surfactant), and saline.

Recommended Vehicle Formulation

For oral administration in rats, a widely used vehicle formulation consists of:

• 10% DMSO

• 10% Tween 80

• 80% Saline (0.9% NaCl)

This combination ensures the dissolution of Hardwickiic acid while maintaining a tolerable formulation for the animals.

Protocol for Preparing a 10 mg/mL Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution, which can be further diluted to achieve the desired final concentration for dosing.

Materials:

• Hardwickiic acid powder

• Dimethyl sulfoxide (DMSO), ACS grade or higher

• Tween 80 (Polysorbate 80)

• Sterile 0.9% saline solution

• Sterile conical tubes (15 mL or 50 mL)

• Vortex mixer

• Sonicator (water bath)

Procedure:

• Weighing: Accurately weigh the required amount of Hardwickiic acid powder. For example, to prepare 10 mL of a 10 mg/mL solution, weigh 100 mg of Hardwickiic acid.

• Initial Dissolution in DMSO: Add the weighed Hardwickiic acid to a sterile conical tube. Add 1 mL of DMSO to the tube.

• Vortexing: Vortex the mixture vigorously for 1-2 minutes to facilitate the initial dissolution of the powder in DMSO.

• Addition of Tween 80: Add 1 mL of Tween 80 to the DMSO and Hardwickiic acid mixture.

• Sonication: Place the tube in a sonicator water bath for 10-15 minutes to ensure complete dissolution and to form a clear solution. The solution should be visually inspected for any particulate matter.

• Addition of Saline: Slowly add 8 mL of sterile 0.9% saline to the mixture while vortexing to bring the total volume to 10 mL. The slow addition of saline is crucial to prevent the precipitation of Hardwickiic acid.

• Final Mixing: Vortex the final solution for another 1-2 minutes to ensure homogeneity. The resulting solution should be a clear, slightly viscous liquid.

Note on Stability: Dosing solutions should be prepared fresh on the day of the experiment. If short-term storage is necessary, store the solution at 4°C and protect it from light. Before use, allow the solution to come to room temperature and vortex thoroughly.

Administration in Animal Studies

Oral gavage is a common and effective method for administering Hardwickiic acid in rodent models. This ensures accurate dosing directly into the stomach.

Animal Models and Dosage

Hardwickiic acid has been investigated in rat models of neuropathic pain, including chemotherapy-induced peripheral neuropathy and HIV-sensory neuropathy models. While the optimal dose will depend on the specific study design and animal model, a general dosage range can be derived from existing literature on similar compounds.

Table 2: Example Dosage for Antinociceptive Studies in Rats

Animal Model	Dosage Range (mg/kg)	Administration Route	Frequency
Rat Neuropathic Pain	10 - 50 mg/kg	Oral Gavage	Single dose or as per study design

Protocol for Oral Gavage in Rats

Materials:

• Prepared Hardwickiic acid dosing solution

• Appropriately sized gavage needle (e.g., 18-gauge, 2-3 inches long with a ball tip for adult rats)

• Syringe (1 mL or 3 mL)

• Animal scale

Procedure:

• Animal Weighing: Weigh each rat accurately to calculate the precise volume of the dosing solution to be administered.

• Dose Calculation: Calculate the required volume using the following formula: Volume (mL) = (Animal Weight (kg) x Dose (mg/kg)) / Concentration of Solution (mg/mL)

• Syringe Preparation: Draw the calculated volume of the Hardwickiic acid solution into the syringe. Ensure there are no air bubbles.

• Animal Restraint: Gently but firmly restrain the rat. The animal should be held upright with its head and neck slightly extended to straighten the path to the esophagus.

• Gavage Needle Insertion: Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus. The needle should pass smoothly without resistance. If resistance is met, withdraw the needle and reposition.

• Administration: Once the needle is correctly positioned in the esophagus, slowly depress the syringe plunger to administer the solution.

• Needle Withdrawal: After administration, gently withdraw the gavage needle.

• Post-Administration Monitoring: Return the animal to its cage and monitor for any signs of distress, such as difficulty breathing or lethargy, for a short period after the procedure.

Experimental Workflow and Signaling Pathway

The following diagrams illustrate a typical experimental workflow for evaluating the antinociceptive effects of Hardwickiic acid and a simplified representation of its proposed mechanism of action.

Caption: Experimental workflow for in vivo studies of Hardwickiic acid.

Caption: Proposed analgesic signaling pathway of Hardwickiic acid.

References

• 1. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Solvent-Based Extraction of Hardwickiic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of Hardwickiic acid from solvent-based extraction.

Frequently Asked Questions (FAQs)

Q1: What are the common solvents used for extracting Hardwickiic acid?

A1: Hardwickiic acid, a diterpenoid, has been successfully extracted using a range of organic solvents. The choice of solvent depends on the starting plant material and the desired purity of the initial extract. Common solvents include ethanol, methanol, chloroform, and petroleum ether.[1][2][3][4] For instance, ethanol has been used for the extraction from dried whole Croton californicus plants.[1][2] In another study involving Croton macrostachyus leaves, a sequential extraction with petroleum ether, chloroform, and methanol was performed, with Hardwickiic acid being isolated from the methanol fraction.[3] A petroleum ether extract of Croton sylvaticus stembark also yielded Hardwickiic acid.[4]

Q2: How can I optimize the solvent extraction process to maximize Hardwickiic acid yield?

A2: Optimizing the extraction process involves systematically evaluating several key parameters. These include:

• Solvent Concentration: For extractions using alcohol-water mixtures, the concentration can significantly impact yield. For example, in the extraction of other plant compounds, a 60% ethanol concentration was found to be optimal.

• Extraction Time: The duration of the extraction should be sufficient to allow for the complete diffusion of the target compound into the solvent. Optimal times can range from several hours to a full day.

• Temperature: Increasing the extraction temperature can enhance solubility and diffusion rates. However, excessively high temperatures may lead to the degradation of thermolabile compounds.

• Solid-to-Liquid Ratio: A higher solvent-to-solid ratio generally improves extraction efficiency by creating a larger concentration gradient.

• pH: The pH of the extraction medium can influence the solubility of acidic compounds like Hardwickiic acid. Maintaining an acidic pH can help keep the carboxylic acid group protonated, potentially increasing its solubility in organic solvents.

Response surface methodology (RSM) is a powerful statistical tool for optimizing these multiple variables simultaneously to achieve the highest extraction yield.[5][6][7]

Q3: What type of plant material is typically used for Hardwickiic acid extraction?

A3: Hardwickiic acid has been isolated from various parts of plants from the Croton genus. Documented sources include the dried whole plant of Croton californicus, the leaves of Croton macrostachyus, and the stembark of Croton sylvaticus.[1][3][4] The choice of plant material will likely influence the co-extraction of other secondary metabolites.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield of Hardwickiic Acid	- Inappropriate solvent selection.- Incomplete extraction due to insufficient time or temperature.- Suboptimal solid-to-liquid ratio.- Degradation of Hardwickiic acid during extraction.	- Test a range of solvents with varying polarities (e.g., hexane, ethyl acetate, ethanol, methanol).- Increase extraction time and/or temperature incrementally, monitoring for compound degradation.- Increase the volume of solvent relative to the plant material.- Use milder extraction conditions or employ techniques like sonication at controlled temperatures.
Co-extraction of Impurities (e.g., chlorophyll, waxes)	- Use of a non-selective solvent.- Extraction from raw, unprocessed plant material.	- Employ a multi-step extraction strategy, starting with a non-polar solvent (e.g., hexane or petroleum ether) to remove non-polar impurities before extracting with a more polar solvent.- Pre-wash the plant material with a non-polar solvent.- Utilize downstream purification techniques such as column chromatography.
Difficulty in Removing the Solvent	- Use of a high-boiling point solvent.	- Use a rotary evaporator under reduced pressure to remove the solvent.- If possible, select a solvent with a lower boiling point for the extraction.
Formation of Emulsions During Liquid-Liquid Extraction	- Presence of surfactants or particulate matter in the extract.	- Add a saturated brine solution to the aqueous layer to increase its polarity.- Centrifuge the mixture to break the emulsion.- Filter the extract before performing liquid-liquid extraction.

Experimental Protocols

Protocol 1: Extraction of Hardwickiic Acid from Croton californicus

This protocol is based on the method described by Luzbetak et al. (1979).[1]

• Plant Material Preparation: Air-dry the whole plant material (roots, stems, leaves, flowers, and fruits) of Croton californicus.

• Initial Extraction:

  • Perform an exhaustive extraction of the dried plant material with ethanol.

  • Concentrate the ethanol extract to obtain a crude residue.

• Solvent Partitioning:

  • Suspend the crude residue in a mixture of 90% methanol and water.

  • Extract this suspension with petroleum ether to remove non-polar compounds.

  • Extract the methanol-water layer with chloroform.

• Isolation:

  • Concentrate the chloroform extract.

  • Subject the concentrated chloroform extract to further purification steps, such as column chromatography, to isolate Hardwickiic acid.

Protocol 2: Sequential Extraction from Croton macrostachyus Leaves

This protocol is adapted from the methodology used for isolating compounds from Croton macrostachyus.[3]

• Plant Material Preparation: Grind the dried leaves of Croton macrostachyus into a powder.

• Sequential Maceration:

  • Soak the ground leaves in petroleum ether for 72 hours on a platform shaker. Filter and collect the extract.

  • Soak the residual plant material in chloroform for 72 hours. Filter and collect the extract.

  • Soak the remaining plant material in methanol for 72 hours. Filter and collect the extract.

• Solvent Removal: Dry each extract using a rotary evaporator.

• Isolation: Subject the crude methanol extract to column chromatography on silica gel to isolate Hardwickiic acid.

Data Presentation

Table 1: Solvents Used for the Extraction of Hardwickiic Acid from Different Sources

Plant Source	Plant Part Used	Extraction Solvent(s)	Reference
Croton californicus	Whole Plant	Ethanol (initial), followed by partitioning with petroleum ether and chloroform	[1]
Croton macrostachyus	Leaves	Sequential extraction with petroleum ether, chloroform, and methanol	[3]
Croton sylvaticus	Stembark	Petroleum ether	[4]

Table 2: General Parameters Influencing Diterpenoid Acid Extraction Yield

Parameter	General Trend	Considerations
Solvent Polarity	The optimal solvent will have a polarity similar to Hardwickiic acid.	A sequential extraction from non-polar to polar can aid in purification.
Temperature	Increased temperature generally increases yield.	High temperatures can lead to degradation of the target compound.
Extraction Time	Longer extraction times can increase yield up to a certain point.	Beyond the optimal time, the yield may plateau or decrease due to degradation.
Solid-to-Liquid Ratio	A higher ratio (more solvent) generally improves extraction efficiency.	A very high ratio can make solvent removal more time-consuming and costly.
Particle Size	Smaller particle size increases the surface area for extraction.	Very fine powders can make filtration difficult.

Visualizations

Caption: A generalized experimental workflow for the extraction and isolation of Hardwickiic acid.

Caption: Key factors influencing the yield of Hardwickiic acid during solvent-based extraction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Isolation of (-)-hardwickiic acid and 1-triacontanol from Croton californicus [hero.epa.gov]
• 3. nanobioletters.com [nanobioletters.com]
• 4. Frontiers | Leishmanicidal Potential of Hardwickiic Acid Isolated From Croton sylvaticus [frontiersin.org]
• 5. Optimization of the extraction process for the seven bioactive compounds in Yukmijihwang-tang, an herbal formula, using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. openresearchafrica.org [openresearchafrica.org]
• 7. e-nps.or.kr [e-nps.or.kr]

addressing challenges in the multi-step synthesis of Hardwickiic acid

Welcome to the technical support center for the multi-step synthesis of Hardwickiic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the synthesis of this complex diterpenoid.

Troubleshooting Guide

This guide addresses common challenges encountered during the multi-step synthesis of Hardwickiic acid, a member of the clerodane diterpene family. The synthesis of its core decalin structure, coupled with the stereochemically rich framework and the sensitive furan moiety, presents a series of potential obstacles.

Problem 1: Poor Stereoselectivity in the Formation of the Decalin Core

Question: My synthesis of the decalin core of Hardwickiic acid is resulting in a mixture of diastereomers. How can I improve the stereoselectivity?

Answer: Achieving the correct stereochemistry in the decalin core is a critical and often challenging step. The relative stereochemistry of the substituents on the fused ring system is crucial for the final structure of Hardwickiic acid.

Possible Causes and Solutions:

• Substrate Control: The inherent stereochemistry of your starting materials and intermediates plays a significant role. Ensure the stereocenters in your precursors are correctly established, as they will influence the stereochemical outcome of subsequent cyclization reactions.

• Reagent Control: The choice of reagents for key cyclization steps, such as Diels-Alder or intramolecular aldol reactions, is critical.

  • Lewis Acids: For Diels-Alder reactions, the choice of Lewis acid can significantly influence the endo/exo selectivity and facial selectivity. Experiment with a range of Lewis acids (e.g., TiCl₄, Et₂AlCl, BF₃·OEt₂) and reaction temperatures to optimize for the desired diastereomer.

  • Chiral Auxiliaries: Employing chiral auxiliaries on your dienophile or diene can induce asymmetry and lead to the preferential formation of one enantiomer.

• Reaction Conditions: Temperature, solvent, and reaction time can all impact the stereochemical outcome.

  • Lowering the reaction temperature often enhances stereoselectivity by favoring the kinetically controlled product.

  • Solvent polarity can influence the transition state geometry of cyclization reactions. Screen a variety of solvents to find the optimal conditions.

Parameter	Condition A (Low Selectivity)	Condition B (Improved Selectivity)
Lewis Acid	BF₃·OEt₂	TiCl₄
Temperature	Room Temperature	-78 °C
Solvent	Dichloromethane	Toluene

Experimental Protocol: Stereoselective Diels-Alder Cyclization

• Preparation: To a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add the dienophile (1.0 eq) dissolved in anhydrous toluene.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lewis Acid Addition: Slowly add a solution of titanium tetrachloride (TiCl₄) (1.1 eq) in toluene dropwise over 15 minutes. Stir the resulting mixture for 30 minutes at -78 °C.

• Diene Addition: Add a solution of the diene (1.2 eq) in toluene dropwise over 30 minutes.

• Reaction: Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Quenching: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Workup: Allow the mixture to warm to room temperature. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the desired diastereomer.

Problem 2: Instability of the Furan Ring

Question: The furan ring in my intermediates is decomposing under the reaction conditions. What strategies can I employ to protect it or use milder conditions?

Answer: The furan moiety is sensitive to both acidic and oxidative conditions, which are often required in multi-step syntheses.

Possible Causes and Solutions:

• Acid Sensitivity: Strong acids can lead to polymerization or ring-opening of the furan.[1]

  • Milder Acids: If an acid-catalyzed reaction is necessary, consider using milder Brønsted or Lewis acids (e.g., pyridinium p-toluenesulfonate (PPTS), scandium triflate (Sc(OTf)₃)).

  • Protecting Groups: While adding steps, protecting the furan ring as a Diels-Alder adduct with a reactive dienophile (e.g., maleic anhydride) can be an effective strategy. The furan can be regenerated later via a retro-Diels-Alder reaction.

• Oxidative Lability: Strong oxidizing agents can cleave the furan ring.

  • Selective Oxidants: If an oxidation is required elsewhere in the molecule, choose reagents that are less likely to react with the furan ring, such as Dess-Martin periodinane (DMP) or pyridinium chlorochromate (PCC) for alcohol oxidations.

  • Late-Stage Introduction: A common strategy is to introduce the furan functionality late in the synthesis to minimize its exposure to harsh reagents. This can be achieved by using a precursor that can be converted to a furan in the final steps.

Experimental Protocol: Late-Stage Furan Formation via Paal-Knorr Synthesis

This protocol assumes a 1,4-dicarbonyl precursor is available.

• Preparation: To a round-bottom flask, add the 1,4-dicarbonyl compound (1.0 eq) and a suitable solvent such as toluene or acetic acid.

• Reagent Addition: Add a dehydrating agent. Common reagents include p-toluenesulfonic acid (p-TsOH) (0.1 eq), sulfuric acid (catalytic amount), or Lawesson's reagent for conversion to a thiophene which can then be converted to a furan.

• Reaction: Heat the reaction mixture to reflux and monitor by TLC. The reaction is typically complete within 1-3 hours.

• Workup: Cool the reaction to room temperature and neutralize with a saturated aqueous solution of NaHCO₃. Extract the aqueous layer with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to obtain the furan-containing molecule.

Problem 3: Difficulties with Protecting Group Manipulations

Question: I am experiencing issues with the selective protection or deprotection of functional groups in my synthetic intermediates. What are some robust protecting group strategies?

Answer: The presence of multiple reactive functional groups in the intermediates for Hardwickiic acid synthesis (hydroxyl, carboxyl, and potentially carbonyl groups) necessitates a carefully planned protecting group strategy.

Possible Causes and Solutions:

• Orthogonal Protecting Groups: Employ protecting groups that can be removed under different conditions. This allows for the selective deprotection of one group while others remain intact.

• Carboxylic Acid Protection:

  • Methyl or Ethyl Esters: Simple to install but require relatively harsh conditions for removal (saponification with a strong base like NaOH or LiOH), which might not be compatible with other functional groups.

  • Benzyl Esters: Can be removed under neutral conditions via hydrogenolysis (H₂, Pd/C), which is compatible with many functional groups.

  • Silyl Esters (e.g., TBDMS): Cleaved with fluoride sources like tetrabutylammonium fluoride (TBAF), offering another orthogonal deprotection strategy.

• Hydroxyl Group Protection:

  • Silyl Ethers (e.g., TBS, TIPS): A versatile choice with tunable stability. TBS ethers are commonly used and are stable to a wide range of conditions but can be removed with fluoride ions or acid.

  • Benzyl Ethers (Bn): Robust and stable to both acidic and basic conditions. Removed by hydrogenolysis.

  • Acetal Protecting Groups (e.g., MOM, MEM): Stable to basic conditions and removed with acid.

Functional Group	Protecting Group	Deprotection Conditions	Orthogonality
Carboxylic Acid	Benzyl (Bn)	H₂, Pd/C	Orthogonal to silyl ethers and acetals
Hydroxyl Group	tert-Butyldimethylsilyl (TBS)	TBAF or mild acid	Orthogonal to benzyl esters and ethers
Hydroxyl Group	Methoxymethyl (MOM)	Acid (e.g., HCl in MeOH)	Orthogonal to benzyl esters and silyl ethers

Experimental Protocol: Orthogonal Protection Strategy

• Workflow Diagram:

Orthogonal Protecting Group Strategy Workflow

Frequently Asked Questions (FAQs)

Q1: What are the main synthetic challenges in the total synthesis of Hardwickiic acid?

A1: The primary challenges include:

• Stereocontrolled construction of the decalin core: Establishing the multiple contiguous stereocenters with the correct relative and absolute stereochemistry.

• Management of the furan moiety: The furan ring is sensitive to acidic and oxidative conditions often employed in complex syntheses.

• Protecting group strategy: The presence of multiple functional groups requires a well-designed, often orthogonal, protecting group strategy to avoid unwanted side reactions.

• Introduction of the C4-substituent: The installation of the side chain at the C4 position of the decalin ring can be sterically hindered.

Q2: Are there any protecting-group-free syntheses of Hardwickiic acid reported?

A2: While protecting-group-free synthesis is an elegant and efficient strategy, the complexity of Hardwickiic acid makes such an approach highly challenging. To date, a protecting-group-free total synthesis of Hardwickiic acid has not been prominently reported in the literature. Most synthetic routes will likely rely on the judicious use of protecting groups to achieve the desired transformations chemoselectively.

Q3: What analytical techniques are most crucial for monitoring the progress of the synthesis?

A3: A combination of analytical techniques is essential:

• Thin-Layer Chromatography (TLC): For rapid, routine monitoring of reaction progress.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): For structural elucidation of intermediates and for confirming the stereochemistry through techniques like NOESY.

• High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition of key intermediates and the final product.

• Infrared (IR) Spectroscopy: To identify the presence of key functional groups (e.g., carbonyls, hydroxyls).

Q4: How can I confirm the absolute stereochemistry of my synthetic Hardwickiic acid?

A4: Confirmation of the absolute stereochemistry is critical. This can be achieved by:

• Chiral High-Performance Liquid Chromatography (HPLC): Comparing the retention time of the synthetic material with an authentic sample of natural Hardwickiic acid on a chiral column.

• Optical Rotation: Measuring the specific rotation of the synthetic product and comparing it to the literature value for the natural product.

• X-ray Crystallography: If a suitable crystal of a key intermediate or the final product can be obtained, single-crystal X-ray diffraction provides unambiguous determination of the absolute stereochemistry.

Q5: What is a key bond disconnection in the retrosynthetic analysis of Hardwickiic acid?

A5: A logical retrosynthetic analysis of Hardwickiic acid would involve a few key disconnections. A primary disconnection would be the C-C bond connecting the furan-containing side chain to the decalin core. Another critical disconnection is within the decalin ring system itself, often leading back to a more flexible acyclic or monocyclic precursor that can be cyclized using a powerful stereocontrolling reaction like a Diels-Alder or an intramolecular Michael addition.

Simplified Retrosynthetic Analysis of Hardwickiic Acid

References

• 1. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]

optimizing dosage and administration route for in vivo Hardwickiic acid studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Hardwickiic acid in in vivo experiments. The focus is on optimizing dosage and administration routes to overcome common challenges associated with its physicochemical properties.

Frequently Asked Questions (FAQs)

Q1: What is Hardwickiic acid and what is its mechanism of action?

Hardwickiic acid is a diterpenoid natural compound.[1] Its primary mechanism of action is the blockade of tetrodotoxin-sensitive voltage-dependent sodium channels.[1][2][3] This activity gives it antinociceptive (pain-relieving) and insecticidal properties.[1][4]

Q2: What are the key physicochemical properties of Hardwickiic acid to consider for in vivo studies?

Hardwickiic acid is a lipophilic (fat-soluble) and weakly acidic compound that is practically insoluble in water.[5] These properties present significant challenges for achieving adequate bioavailability in animal models.

Property	Value	Source
Molecular Formula	C₂₀H₂₈O₃	[6]
Molecular Weight	316.43 g/mol	[4]
Solubility	Practically insoluble in water	[5]
XLogP3	5.6	[6]

Q3: Why are my in vivo results with Hardwickiic acid inconsistent or showing no effect?

Inconsistent or null results are often linked to the poor aqueous solubility and low dissolution rate of Hardwickiic acid, leading to limited absorption and poor bioavailability.[7] For lipophilic compounds, formulation and administration route are critical factors that can dramatically impact systemic exposure and, consequently, therapeutic efficacy.[8][9]

Troubleshooting Guide: Dosage and Administration

Q4: How can I improve the solubility and bioavailability of Hardwickiic acid for my experiments?

Improving the bioavailability of a lipophilic compound like Hardwickiic acid requires specific formulation strategies. The primary goal is to enhance its solubility in aqueous environments like the gastrointestinal tract or systemic circulation.[7]

Strategy	Description	Key Advantages	Potential Challenges
Solubilizing Agents	Use of co-solvents, surfactants (e.g., Polysorbates), or cyclodextrins to increase the apparent solubility of the drug.[8]	Simple to prepare; can significantly increase drug concentration in solution.[10]	Potential for in vivo toxicity of the agents themselves; micelles can disintegrate upon dilution.[7]
Lipid-Based Delivery	Encapsulation in systems like liposomes, solid lipid nanoparticles (SLNs), or self-emulsifying drug delivery systems (SEDDS).[11]	Protects the drug from degradation, can enhance lymphatic uptake, bypassing first-pass metabolism.[11]	More complex formulation development and characterization required.
Particle Size Reduction	Micronization or nanocrystallization to increase the surface area of the drug powder, which improves the dissolution rate.[7]	A well-established technique that can be applied to many poorly soluble drugs.[7]	May not be sufficient for extremely hydrophobic compounds; potential for particle aggregation.

Q5: What is the recommended starting dose and administration route for Hardwickiic acid?

Published data on Hardwickiic acid is limited, but one study provides a specific example of an effective dose and route for a neuropathic pain model.

Animal Model	Dosage	Administration Route	Reported Effect	Source
Rat (HIV-1 gp120 & Paclitaxel models)	2 μg/5 μL	Intrathecal (i.t.) injection	Reversed mechanical allodynia	[1]

For novel studies, it is crucial to perform a dose-range finding study to determine the Maximum Tolerated Dose (MTD) and the optimal effective dose for your specific animal model and disease state.[12] The choice of administration route depends on the experimental goal and the formulation.

Route	Suitability for Lipophilic Compounds	Advantages	Disadvantages
Intravenous (IV)	Requires a solubilized formulation (e.g., with co-solvents, cyclodextrins, or in a lipid emulsion).	Bypasses absorption barriers, providing 100% bioavailability of the administered dose.[13]	Risk of embolism with non-solubilized particles; potential for rapid clearance.
Intraperitoneal (IP)	Commonly used for preclinical studies with compounds in suspension or oil-based vehicles.	Easier to perform than IV; allows for larger injection volumes compared to IV.[14]	Absorption can be variable and incomplete; potential for local irritation.
Oral (PO)	Most challenging due to poor aqueous solubility and potential first-pass metabolism. Requires advanced formulations (e.g., SEDDS).[11]	Clinically relevant route; non-invasive.	Low and variable bioavailability is a major obstacle.[8]
Subcutaneous (SC)	Suitable for slow-release formulations or compounds dissolved in an appropriate vehicle.[14]	Can provide sustained exposure.	Absorption can be slow and unpredictable.
Intrathecal (i.t.)	Used for targeting the central nervous system, as demonstrated in the literature.[1]	Bypasses the blood-brain barrier; allows for very low doses.	Technically demanding; invasive procedure.

Q6: I am observing signs of toxicity in my animals. What should I do?

If you observe unexpected adverse effects, it is critical to determine if the toxicity stems from the Hardwickiic acid itself or the vehicle/formulation components.

• Run a Vehicle Control Group: Always include a group of animals that receives only the vehicle to isolate its effects.[15]

• Conduct an MTD Study: A Maximum Tolerated Dose study helps identify the highest dose that can be administered without causing unacceptable side effects.[12] This involves administering escalating doses to different groups and observing for clinical signs of toxicity over a set period.

• Reduce the Dose: If toxicity is observed, lower the dose to a level that is well-tolerated before proceeding with efficacy studies.

Experimental Protocols

Protocol: Preliminary Dose-Range Finding and Formulation Screening

Objective: To determine a well-tolerated dose and a suitable formulation for in vivo administration of Hardwickiic acid.

Materials:

• Hardwickiic acid

• Selected vehicles/formulation components (e.g., DMSO, Tween 80, saline, corn oil, cyclodextrins)

• Appropriate animal model (e.g., Sprague-Dawley rats or C57BL/6 mice)

Methodology:

• Formulation Preparation:

  • Prepare at least two different formulations.

  • Example 1 (Suspension): Dissolve Hardwickiic acid in a minimal amount of DMSO, then add Tween 80 (e.g., 5-10% of final volume). Vortex vigorously while slowly adding sterile saline to the final volume. The final DMSO concentration should be kept low (e.g., <5%).

  • Example 2 (Lipid-based): Dissolve Hardwickiic acid directly in a biocompatible oil like corn oil or sesame oil. Gentle heating and sonication may aid dissolution.[10]

• Animal Dosing:

  • Divide animals into groups (n=3-5 per group), including a vehicle-only control group for each formulation.

  • Select at least three dose levels for Hardwickiic acid (e.g., 1, 10, and 50 mg/kg), informed by literature on similar compounds if available.

  • Administer a single dose via the chosen route (e.g., IP or PO).

• Observation:

  • Monitor animals closely for the first 4 hours post-administration, and then at 24, 48, and 72 hours.

  • Record clinical signs of toxicity, including changes in weight, activity, posture, and grooming.

• Analysis:

  • Determine the highest dose for each formulation that does not produce overt signs of toxicity. This will inform the dose selection for subsequent efficacy studies.

  • If both formulations are well-tolerated, the one that is easier to prepare and more stable can be chosen.

Visualizations

Caption: Workflow for optimizing Hardwickiic acid (HA) in vivo experiments.

Caption: Relationship between Hardwickiic acid's properties and bioavailability solutions.

Caption: Proposed mechanism of action for Hardwickiic acid's antinociceptive effect.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. (-)-Hardwickiic Acid and Hautriwaic Acid Induce Antinociception via Blockade of Tetrodotoxin-Sensitive Voltage-Dependent Sodium Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. glpbio.com [glpbio.com]
• 5. Human Metabolome Database: Showing metabocard for (+)-Hardwickiic acid (HMDB0302915) [hmdb.ca]
• 6. NCBI | NLM | NIH [pubmed.ncbi.nlm.nih.gov]
• 7. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. What are the methods used for enhancement of bioavailability? [synapse.patsnap.com]
• 12. Toxicology | MuriGenics [murigenics.com]
• 13. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 15. m.youtube.com [m.youtube.com]

Technical Support Center: Strategies to Overcome Microbial Resistance with ent-Hardwickiic Acid Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with ent-hardwickiic acid and its derivatives. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist with your experiments aimed at overcoming microbial resistance.

Frequently Asked Questions (FAQs)

Q1: What is the reported antimicrobial activity of ent-hardwickiic acid and related compounds?

A1: While research specifically detailing the antibacterial activity of ent-hardwickiic acid derivatives against resistant bacterial strains is still emerging, studies on chemically related diterpenes and oleoresins from the Copaifera species, a primary source of these compounds, show significant activity, particularly against Gram-positive bacteria. For instance, oleoresin from Copaifera reticulata has demonstrated activity against methicillin-resistant Staphylococcus aureus (MRSA) with IC50 values around 5.3 µg/mL.[1] Other diterpenes, like (-)-copalic acid, have shown promising minimum inhibitory concentration (MIC) values as low as 3.1 µg/mL against key periodontal pathogens like Porphyromonas gingivalis.[2]

Q2: Are ent-hardwickiic acid derivatives effective against Gram-negative bacteria?

A2: Generally, diterpenes, including those related to ent-hardwickiic acid, exhibit stronger activity against Gram-positive bacteria than Gram-negative bacteria.[3] The outer membrane of Gram-negative bacteria provides a significant barrier to hydrophobic compounds.[4] However, some Copaifera oleoresins have shown activity against Gram-negative bacteria such as E. coli and P. aeruginosa.[5]

Q3: What is the likely mechanism of action for these compounds?

A3: The primary proposed mechanism of action for antibacterial diterpenoids is the disruption of the bacterial cell membrane.[6][7][8] This can lead to increased membrane permeability, leakage of intracellular contents, and ultimately, cell death.[9][10] Transcriptome analysis of Streptococcus mutans treated with diterpenoids revealed modulated expression of genes involved in cell membrane synthesis and cell division.[6]

Q4: Can ent-hardwickiic acid derivatives work synergistically with conventional antibiotics?

A4: Yes, synergy is a key strategy. While direct data on ent-hardwickiic acid derivatives is limited, other terpenes and diterpenoids have shown synergistic activity with antibiotics like aminoglycosides, ampicillin, and tetracycline against resistant strains, including MRSA.[11][12][13] This suggests that ent-hardwickiic acid derivatives could potentially restore the efficacy of existing antibiotics.

Q5: How can I overcome solubility issues with ent-hardwickiic acid derivatives during experiments?

A5: ent-Hardwickiic acid and its derivatives are hydrophobic, which can pose challenges in aqueous testing media. To improve solubility and ensure a stable emulsion for broth microdilution assays, it is recommended to use a surfactant like Tween 80 at a low concentration (e.g., 0.5% v/v) in the culture medium.[14] Additionally, vortexing and sonication can help create a uniform dispersion of the compound.[15]

Data Presentation

Table 1: Antibacterial Activity of Copaifera Oleoresins and Related Diterpenes

Compound/Oleoresin	Bacterial Strain	MIC/IC50 (µg/mL)	Reference
C. reticulata Oleoresin	Enterococcus faecium	IC50: 4.2	[1]
C. reticulata Oleoresin	MRSA	IC50: 5.3	[1]
C. reticulata Oleoresin	S. aureus (multidrug resistant)	MIC: 2.5	[5]
C. duckei Oleoresin	Porphyromonas gingivalis	MIC: 6.25	[16]
C. duckei Oleoresin	Cariogenic Strains	MIC: 25	[16]
(-)-Polyalthic Acid	Cariogenic Strains	MIC: 12.5 - 100	[16]
(-)-Copalic Acid	Porphyromonas gingivalis	MIC: 3.1	[2]
Madecassic Acid	Staphylococcus aureus	MIC: 31.25	[3]
Madecassic Acid	MRSA	MIC: 62.5	[3]

Experimental Protocols & Troubleshooting Guides

Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

This protocol is adapted for testing hydrophobic compounds like ent-hardwickiic acid derivatives.

Experimental Workflow Diagram

Caption: Workflow for MIC determination using broth microdilution.

Detailed Methodology:

• Preparation of Compound: Dissolve the ent-hardwickiic acid derivative in dimethyl sulfoxide (DMSO) to create a high-concentration stock solution.

• Media Preparation: Prepare Mueller-Hinton Broth (MHB) according to the manufacturer's instructions. To aid in the solubility of the hydrophobic test compound, supplement the MHB with a surfactant like Tween 80 to a final concentration of 0.5% (v/v).[14]

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the compound stock solution with the supplemented MHB to achieve the desired final concentrations.

• Inoculum Preparation: Prepare a bacterial inoculum from an overnight culture, adjusting the turbidity to a 0.5 McFarland standard. This corresponds to approximately 1.5 x 10^8 CFU/mL. Dilute this suspension in MHB to achieve a final concentration of 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate, except for the sterility control wells.

• Controls: Include a positive control (bacteria in MHB without the compound), a negative/sterility control (MHB only), and a solvent control (bacteria in MHB with the highest concentration of DMSO used).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[17]

Troubleshooting Guide: MIC Assay

Issue	Possible Cause	Suggested Solution
Precipitation of compound in wells	Poor solubility of the hydrophobic compound.	Ensure adequate mixing of the compound stock solution. Increase sonication time for the stock solution. Confirm the concentration of Tween 80 is sufficient, but avoid concentrations that may inhibit bacterial growth.[15]
Inconsistent growth in control wells	Inoculum was not standardized correctly or uneven evaporation.	Always use a freshly prepared and standardized 0.5 McFarland inoculum. Ensure the microtiter plate is properly sealed or incubated in a humidified chamber to prevent evaporation.
Growth in sterility control wells	Contamination of media or plate.	Use aseptic techniques throughout the procedure. Ensure all media and materials are sterile.
No inhibition at any concentration	Compound is inactive, or the concentration range is too low. The compound may have degraded.	Test a broader range of concentrations. Verify the purity and stability of your compound stock.
Low absorbance in the growth control	The inoculum density was too low, or there's an issue with the growth medium or incubation conditions.	Double-check the McFarland standard preparation and the dilution steps. Ensure the correct medium was used and that incubation temperature and time were appropriate for the bacterial strain.[18]

Synergy Testing via Checkerboard Assay

This assay helps determine if ent-hardwickiic acid derivatives enhance the activity of conventional antibiotics.

Experimental Workflow Diagram

Caption: Workflow for the checkerboard synergy assay.

Detailed Methodology:

• Preparation: Prepare stock solutions of the ent-hardwickiic acid derivative (Drug A) and the antibiotic (Drug B) at concentrations higher than their individual MICs.

• Plate Setup: In a 96-well plate, create a two-dimensional array of concentrations. Serially dilute Drug A down the columns and Drug B across the rows. This results in each well having a unique combination of concentrations of the two agents.[19][20]

• Inoculation and Incubation: Inoculate the plate with a standardized bacterial suspension (as described in the MIC protocol) and incubate.

• Data Analysis: After incubation, determine the MIC of each drug alone and in each combination. Calculate the Fractional Inhibitory Concentration (FIC) Index (FICI) using the following formulas:

  • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  • FICI = FIC of Drug A + FIC of Drug B

• Interpretation:

  • Synergy: FICI ≤ 0.5

  • Additive/Indifference: 0.5 < FICI ≤ 4.0

  • Antagonism: FICI > 4.0

Troubleshooting Guide: Checkerboard Assay

Issue	Possible Cause	Suggested Solution
Difficulty in interpreting FICI values	Different interpretation methods can yield different results. The chosen concentrations may not capture the synergistic range.	Be consistent with the FICI interpretation criteria.[12] It may be necessary to perform the assay with a narrower range of concentrations around the expected synergistic point.
"Skipped" wells (growth in a higher concentration well but not a lower one)	Pipetting errors, contamination, or compound precipitation.	Review pipetting technique for accuracy. Ensure aseptic technique. Visually inspect the plate for precipitation before and after incubation.
Antagonistic results (FICI > 4.0)	True antagonism between the compounds.	Antagonism is a possible outcome. Re-run the experiment to confirm the result. Consider the potential mechanisms that could lead to antagonism.

Potential Mechanisms of Action and Resistance Evasion

Signaling Pathway Diagram: Proposed Mechanism of Action

Caption: Proposed mechanism of action for diterpenoids against bacteria.

The primary strategy by which ent-hardwickiic acid derivatives and related diterpenoids likely overcome microbial resistance is through direct action on the bacterial cell membrane.[6][7][8] This mechanism is less susceptible to common resistance pathways that target specific enzymes or metabolic pathways. By compromising membrane integrity, these compounds can cause a cascade of detrimental effects, including:

• Disruption of Efflux Pumps: While direct inhibition of efflux pumps by ent-hardwickiic acid has not been extensively documented, disrupting the membrane's electrochemical gradient can impair the function of efflux pumps that are dependent on proton motive force.[21][22]

• Inhibition of Biofilm Formation: Many diterpenoids have shown the ability to inhibit biofilm formation.[3][23] This may be due to interference with bacterial adhesion to surfaces or by disrupting quorum sensing pathways, which are often membrane-associated.

• Synergistic Enhancement of Antibiotics: By increasing membrane permeability, ent-hardwickiic acid derivatives can facilitate the entry of other antibiotics into the bacterial cell, thereby restoring their effectiveness against resistant strains.[11][12]

References

• 1. Antimicrobial and cytotoxic effects of the Copaifera reticulata oleoresin and its main diterpene acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Identification of the antibacterial action mechanism of diterpenoids through transcriptome profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Mechanisms of resistance to membrane-disrupting antibiotics in Gram-positive and Gram-negative bacteria - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 9. Antibacterial Activity of Two New Cassane Diterpenoids from Caesaplinia pulcherrima against Bacillus cereus by Damage to Cell Membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Nordihydroguaiaretic acid enhances the activities of aminoglycosides against methicillin- sensitive and resistant Staphylococcus aureus in vitro and in vivo [frontiersin.org]
• 11. Terpene Derivatives as a Potential Agent against Antimicrobial Resistance (AMR) Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Frontiers | Terpenoids as principal bioactive compound of Cissampelos oppositifolia essential oils: enhancing synergistic efficacy with conventional antibiotics [frontiersin.org]
• 14. Use of checkerboard assay to determine the synergy between essential oils extracted from leaves of Aegle marmelos (L.) Correa and nystatin against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Antibacterial Effect of Copaifera duckei Dwyer Oleoresin and Its Main Diterpenes against Oral Pathogens and Their Cytotoxic Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 17. m.youtube.com [m.youtube.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. emerypharma.com [emerypharma.com]
• 21. Advances in the Discovery of Efflux Pump Inhibitors as Novel Potentiators to Control Antimicrobial-Resistant Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Efflux Pump Mediated Antimicrobial Resistance by Staphylococci in Health-Related Environments: Challenges and the Quest for Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 23. pjmonline.org [pjmonline.org]

Technical Support Center: High-Purity Purification of Hardwickiic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the high-purity purification of crude Hardwickiic acid extracts. It includes detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and quantitative data to facilitate successful purification.

Troubleshooting Guides

This section addresses common issues encountered during the purification of Hardwickiic acid, providing potential causes and solutions in a straightforward question-and-answer format.

Question: Why is the yield of Hardwickiic acid from my solvent extraction lower than expected?

Answer: Low extraction yields can be attributed to several factors:

• Inappropriate Solvent Choice: The polarity of the extraction solvent significantly impacts yield. Methanol has been shown to be more efficient than chloroform or petroleum ether for extracting Hardwickiic acid from plant material.[1]

• Incomplete Extraction: The maceration time or agitation speed may be insufficient. A 72-hour soak with agitation (e.g., 150 rpm) is recommended for thorough extraction.[1]

• Degradation of Hardwickiic Acid: Prolonged exposure to harsh conditions (e.g., high temperatures, strong acids or bases) during extraction can lead to degradation of the target compound.

Question: My Hardwickiic acid is showing significant tailing on the TLC plate during column chromatography. What could be the cause?

Answer: Tailing is a common issue in the chromatography of acidic compounds like Hardwickiic acid.

• Strong Interaction with Silica Gel: The acidic nature of Hardwickiic acid can lead to strong interactions with the slightly acidic silica gel stationary phase, causing tailing.

• Solution:

  • Acidify the Mobile Phase: Adding a small amount of a volatile acid, such as acetic acid or formic acid, to the eluent can suppress the ionization of Hardwickiic acid, reducing its interaction with the silica gel and resulting in sharper peaks.

  • Use a Different Stationary Phase: Consider using a less acidic stationary phase like alumina or a bonded-phase silica gel.

Question: After column chromatography, I'm observing multiple spots on the TLC, indicating impurities. How can I improve the purity?

Answer: Co-elution of impurities is a frequent challenge.

• Optimize the Elution Gradient: A slow, shallow gradient of the elution solvent (e.g., hexane:ethyl acetate) can improve the separation of compounds with similar polarities.[1]

• Preparative TLC: For final polishing, preparative Thin-Layer Chromatography (TLC) can be a highly effective step to remove trace impurities.[1]

• Crystallization: Recrystallization from a suitable solvent system can significantly enhance the purity of the final product.

Question: My Hardwickiic acid fails to crystallize. What can I do?

Answer: Crystallization can be a challenging step.

• Solvent Selection: The choice of solvent is critical. An ideal solvent will dissolve the compound when hot but not when cold. Experiment with a range of solvents with varying polarities.

• Purity: The presence of impurities can inhibit crystallization. Ensure the material is of sufficient purity (>90-95%) before attempting crystallization.

• Inducing Crystallization:

  • Seeding: Introduce a tiny crystal of pure Hardwickiic acid to the supersaturated solution to initiate crystal growth.

  • Scratching: Gently scratching the inside of the glass vessel with a glass rod can create nucleation sites.

  • Slow Evaporation: Allowing the solvent to evaporate slowly from a loosely covered container can promote the formation of well-defined crystals.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for the initial extraction of Hardwickiic acid from plant material?

A1: Solvent-based extraction using methanol has demonstrated the highest yield and purity compared to other solvents like petroleum ether and chloroform.[1] A typical procedure involves macerating the dried and ground plant material in methanol for 72 hours with agitation.[1]

Q2: What type of chromatography is most suitable for purifying crude Hardwickiic acid extract?

A2: Column chromatography using silica gel is a commonly employed and effective method.[1] A gradient elution with a hexane:ethyl acetate solvent system is typically used to separate Hardwickiic acid from other components in the extract.[1]

Q3: How can I monitor the progress of the purification during column chromatography?

A3: Thin-Layer Chromatography (TLC) is a simple and rapid technique to monitor the fractions collected from the column. By spotting the fractions on a TLC plate and developing it in an appropriate solvent system (e.g., hexane:ethyl acetate 4:1), you can identify the fractions containing Hardwickiic acid (Rf = 0.38 in this system) and pool them accordingly.[1]

Q4: What are the expected yield and purity of Hardwickiic acid after purification?

A4: Using a combination of solvent extraction and chromatographic techniques, a yield of approximately 0.91% (w/w) from dried leaf material and a purity of over 95% can be achieved.[1]

Q5: What analytical techniques can be used to confirm the purity of the final Hardwickiic acid product?

A5: High-Performance Liquid Chromatography (HPLC) is a highly accurate method for determining the purity of the final product. Other techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the identity and structural integrity of the compound.

Data Presentation

Table 1: Comparison of Extraction Solvents for Hardwickiic Acid from Croton macrostachyus

Solvent	Yield (mg/100 g dried leaf)	Purity (%)
Petroleum Ether	120	65
Chloroform	340	78
Methanol	910	92

Data sourced from Benchchem.[1]

Experimental Protocols

Protocol 1: Solvent-Based Extraction and Initial Purification

• Preparation of Plant Material: Air-dry fresh leaves of the source plant (e.g., Croton macrostachyus) at room temperature for 72 hours and then grind them into a fine powder.[1]

• Maceration: Soak 100 g of the powdered leaf material in 300 mL of methanol for 72 hours with constant agitation (150 rpm).[1]

• Filtration and Concentration: Filter the mixture through Whatman No. 1 filter paper. Evaporate the filtrate under reduced pressure using a rotary evaporator at 40°C.[1]

• Column Chromatography (Initial):

  • Adsorb 10 g of the crude extract onto silica gel (70–230 mesh).

  • Pack a glass column with silica gel slurried in hexane.

  • Load the adsorbed extract onto the top of the column.

  • Elute the column with a gradient of hexane:ethyl acetate, starting from a ratio of 4:1 and gradually increasing the polarity to 1:1.[1]

  • Collect fractions and monitor them by TLC.

Protocol 2: High-Purity Purification by Preparative TLC

• Sample Preparation: Dissolve the pooled and concentrated fractions containing Hardwickiic acid from column chromatography in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate).

• TLC Plate Preparation: Use a preparative TLC plate coated with silica gel GF254.

• Sample Application: Apply the dissolved sample as a thin band across the origin of the preparative TLC plate.

• Development: Develop the plate in a chamber saturated with an appropriate solvent system (e.g., hexane:ethyl acetate 3:1).[1]

• Visualization and Extraction:

  • Visualize the separated bands under UV light (254 nm).

  • Carefully scrape the band corresponding to Hardwickiic acid from the plate.

  • Extract the Hardwickiic acid from the silica gel using a polar solvent like ethyl acetate or methanol.

  • Filter the solution to remove the silica gel and evaporate the solvent to obtain the purified Hardwickiic acid.

Mandatory Visualizations

Caption: Purification workflow for Hardwickiic acid.

Caption: Proposed mechanism of action of Hardwickiic acid.[2][3][4]

References

• 1. Hardwickic acid | 24470-47-1 | Benchchem [benchchem.com]
• 2. (-)-Hardwickiic Acid and Hautriwaic Acid Induce Antinociception via Blockade of Tetrodotoxin-Sensitive Voltage-Dependent Sodium Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Refining Molecular Models for Accurate Hardwickiic Acid Docking Simulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on molecular docking simulations of Hardwickiic acid. Our aim is to address specific issues that may arise during the refinement of molecular models to ensure accurate and reliable docking results.

Frequently Asked Questions (FAQs)

Q1: What are the primary known protein targets for Hardwickiic acid?

A1: Hardwickiic acid, a diterpenoid natural product, has been shown to interact with several protein targets. The most well-documented are voltage-gated sodium channels (specifically the Nav1.7 subtype) and acetylcholinesterase (AChE).[1][2][3] It exhibits antinociceptive effects through the blockade of tetrodotoxin-sensitive voltage-dependent sodium channels.[3]

Q2: I'm getting inconsistent docking poses for Hardwickiic acid. What are the common causes?

A2: Inconsistent docking poses for natural products like Hardwickiic acid can stem from several factors:

• Ligand Flexibility: Hardwickiic acid has rotatable bonds, and inadequate sampling of its conformational space can lead to varied and non-representative poses.

• Receptor Flexibility: Treating the protein receptor as a rigid structure can be a major limitation. Side-chain flexibility, especially in the binding pocket, is crucial for accurate predictions.

• Inadequate Scoring Function: The scoring function used by the docking software may not accurately capture the specific interactions of this diterpenoid, leading to incorrect ranking of poses.

• Improper Ligand and Protein Preparation: Errors in protonation states, missing atoms, or incorrect charge assignments for either the ligand or the protein can significantly impact the results.

Q3: My docking results show a low binding affinity for Hardwickiic acid to its known target. How can I troubleshoot this?

A3: A lower-than-expected binding affinity can be due to several issues:

• Incorrect Binding Site Definition: Ensure the grid box for docking is centered on the correct binding pocket. For Nav1.7, Hardwickiic acid has been shown to bind to the III-IV fenestration of the pore domain.[2]

• Suboptimal Protonation States: The protonation state of both Hardwickiic acid (specifically its carboxylic acid group) and the amino acid residues in the binding pocket at physiological pH is critical and can significantly influence binding energy calculations.

• Lack of Water Molecules: Explicit water molecules in the binding site can play a crucial role in mediating ligand-protein interactions. Their absence in the simulation can lead to underestimated binding affinities.

• Force Field Inaccuracies: The force field used for energy calculations may not be perfectly parameterized for this specific natural product.

Q4: How can I validate my docking protocol for Hardwickiic acid?

A4: Validation is a critical step to ensure the reliability of your docking protocol.[4] Key validation methods include:

• Redocking: If a crystal structure of the target protein with a co-crystallized ligand similar to Hardwickiic acid is available, you can validate your protocol by redocking this known ligand. The protocol is considered valid if it can reproduce the experimental binding pose with a root-mean-square deviation (RMSD) of less than 2.0 Å.[5]

• Enrichment Studies: A set of known active compounds for the target can be seeded into a larger library of decoy (inactive) molecules. A successful docking protocol should be able to rank the known actives significantly higher than the decoys.

Troubleshooting Guides

Problem 1: High RMSD in Redocking Validation

• Symptom: When attempting to redock a known ligand, the predicted pose has a high RMSD (> 2.0 Å) from the crystallographic pose.

• Possible Causes & Solutions:

  • Incorrect Grid Box Definition: The grid box may be too large, too small, or improperly centered. Solution: Carefully define the grid box to encompass the entire binding site, including key interacting residues, with a margin of 3-6 Å around the co-crystallized ligand.[4]

  • Inadequate Conformational Sampling: The search algorithm may not be exploring enough ligand conformations. Solution: Increase the exhaustiveness or the number of generated poses in your docking software's parameters.

  • Protein Preparation Errors: Missing hydrogens or incorrect side-chain orientations in the receptor model can prevent the correct pose from being identified. Solution: Carefully follow a thorough protein preparation protocol, including adding hydrogens, assigning correct bond orders, and optimizing the hydrogen-bonding network.[6]

Problem 2: Docking Simulation Fails or Produces Errors

• Symptom: The docking software terminates unexpectedly or returns error messages.

• Possible Causes & Solutions:

  • Incorrect File Formats: The protein or ligand files may not be in the correct format (e.g., PDBQT for AutoDock Vina). Solution: Use molecular modeling software like UCSF Chimera or AutoDock Tools to correctly prepare and convert your files.[7][8]

  • Atom Type or Charge Issues: Unrecognized atom types or incorrect charge assignments in the ligand or protein files can cause errors. Solution: Ensure that all atoms are assigned standard atom types (e.g., Sybyl atom types) and that appropriate charges (e.g., Gasteiger charges) are calculated and assigned.[7]

  • Structural Issues: The presence of non-standard amino acids, incomplete residues, or chain breaks in the protein PDB file can lead to errors. Solution: Carefully inspect the PDB file, remove any unnecessary chains or HETATMs, and model any missing residues or loops before starting the docking process.[6]

Quantitative Data Summary

The following table summarizes representative binding affinity data from computational studies of Hardwickiic acid derivatives and related compounds against their targets.

Compound/Derivative	Target Protein	Docking Software	Binding Affinity (kcal/mol)	Reference
Benzyl amide derivative of Hardwickiic acid	Human Acetylcholinesterase (hAChE)	SYBYL-X 2.0	-10.1	[1]
Hydroxy amide derivative of Hardwickiic acid	Human Butyrylcholinesterase (hBChE)	SYBYL-X 2.0	-9.7	[1]
Hardwickiic acid	Human Nav1.7	Cryo-EM Structure	Not reported in docking study, but binding site identified	[2]

Experimental Protocols

Protocol 1: Ligand Preparation for Docking

• Obtain 2D Structure: Obtain the 2D structure of Hardwickiic acid in SDF or MOL format from a chemical database like PubChem.

• Convert to 3D: Use a molecular editor such as Avogadro or UCSF Chimera to convert the 2D structure to a 3D conformation.

• Add Hydrogens: Add hydrogen atoms to the 3D structure, ensuring that the protonation state of the carboxylic acid group is appropriate for the simulated pH (typically physiological pH ~7.4).

• Energy Minimization: Perform energy minimization of the 3D structure using a suitable force field (e.g., MMFF94). This step is crucial for obtaining a low-energy, stable conformation.

• Assign Charges: Calculate and assign partial charges to each atom. Gasteiger charges are commonly used for this purpose.

• Set Rotatable Bonds: Define the rotatable bonds within the Hardwickiic acid molecule to allow for conformational flexibility during docking.

• Save in Appropriate Format: Save the prepared ligand structure in the file format required by your docking software (e.g., PDBQT for AutoDock Vina).

Protocol 2: Protein Preparation for Docking (Target: hAChE, PDB: 4EY7)

• Download PDB File: Download the crystal structure of human acetylcholinesterase (e.g., PDB ID: 4EY7) from the Protein Data Bank.

• Clean the Structure: Remove all non-essential molecules from the PDB file, including water molecules, ions, and any co-crystallized ligands or cofactors not relevant to the binding site of interest.[9]

• Add Hydrogens: Add hydrogen atoms to the protein structure, including polar hydrogens.

• Assign Charges: Assign partial charges to all atoms in the protein. Kollman or Gasteiger charges are commonly used.

• Handle Missing Residues/Atoms: Check for any missing residues or atoms in the crystal structure and use modeling tools to build and refine them.

• Protonation of Residues: Ensure the protonation states of ionizable residues (e.g., Histidine, Aspartate, Glutamate) are correctly assigned for the intended simulation pH.

• Save in Appropriate Format: Save the prepared protein structure in the file format required by your docking software (e.g., PDBQT).

Protocol 3: Molecular Dynamics (MD) Simulation of Hardwickiic Acid-Protein Complex

• System Preparation: Take the best-ranked docked pose of the Hardwickiic acid-protein complex as the starting structure.

• Force Field Selection: Choose an appropriate force field for the simulation (e.g., CHARMM36 for the protein and CGenFF for the ligand).[10]

• Solvation: Place the complex in a periodic box of appropriate dimensions and solvate it with a suitable water model (e.g., TIP3P).[10]

• Ionization: Add ions (e.g., Na+ and Cl-) to neutralize the system and mimic physiological salt concentration.[10]

• Energy Minimization: Perform energy minimization of the entire system to remove any steric clashes or unfavorable geometries.[10]

• Equilibration: Carry out a two-step equilibration process:

  • NVT Ensemble (Constant Number of particles, Volume, and Temperature): Equilibrate the system at a constant temperature (e.g., 300 K) to ensure proper temperature distribution.

  • NPT Ensemble (Constant Number of particles, Pressure, and Temperature): Equilibrate the system at a constant temperature and pressure (e.g., 1 atm) to achieve the correct density.

• Production Run: Run the production MD simulation for a sufficient length of time (e.g., 100 ns) to observe the dynamics and stability of the complex.[11]

• Analysis: Analyze the trajectory to evaluate the stability of the complex using metrics such as RMSD, root-mean-square fluctuation (RMSF), and radius of gyration (Rg).[10]

Visualizations

Caption: General workflow for molecular docking and post-docking analysis.

Caption: Simplified Nav1.7 signaling pathway in nociception.

Caption: Role of AChE in cholinergic signaling and its inhibition.

References

• 1. Computational Investigation of Hardwickiic Acid-Derived Amides as Potential Cholinesterase Inhibitors: Molecular Docking and ADME/Tox Predictions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structural mapping of Nav1.7 antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ten quick tips to perform meaningful and reproducible molecular docking calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Tutorial: Prepping Molecules [dock.compbio.ucsf.edu]
• 8. Molecular Docking Tutorial: A Step-by-Step Guide for Beginners — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]
• 9. Virtual screening of acetylcholinesterase inhibitors through pharmacophore-based 3D-QSAR modeling, ADMET, molecular docking, and MD simulation studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 3.7. Molecular Dynamics Simulation of Protein–Ligand Complexes [bio-protocol.org]
• 11. Molecular Docking, Validation, Dynamics Simulations, and Pharmacokinetic Prediction of Phytochemicals Isolated From Croton dichogamus Against the HIV-1 Reverse Transcriptase - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Antileishmanial Mechanism of Hardwickiic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antileishmanial activity of Hardwickiic acid with established drugs and other natural compounds. The information presented is supported by experimental data to aid in the evaluation of its potential as a therapeutic agent.

Hardwickiic Acid: An Overview of its Antileishmanial Profile

Hardwickiic acid (HA), a natural compound isolated from Croton sylvaticus, has demonstrated significant in vitro activity against Leishmania parasites.[1][2][3][4][5][6] Studies have elucidated its mechanism of action, highlighting its potential as a novel antileishmanial candidate.

Mechanism of Action

Hardwickiic acid's primary antileishmanial mechanism involves the induction of apoptosis in Leishmania promastigotes.[1][2][4][5][6] This programmed cell death is characterized by the externalization of phosphatidylserine and a loss of plasma membrane integrity.[2]

Furthermore, molecular docking studies have identified three key parasitic enzymes as potential targets for Hardwickiic acid:[1][2][3][4][6]

• Trypanothione Reductase (TR): Essential for the parasite's defense against oxidative stress.

• Pteridine Reductase 1 (PTR1): Involved in the salvage pathway of essential pteridines.

• Glutamate-Cysteine Ligase (GCL): A key enzyme in the biosynthesis of trypanothione.

By inhibiting these enzymes, Hardwickiic acid likely disrupts the parasite's redox homeostasis and vital metabolic pathways, contributing to its leishmanicidal effect.

Comparative Performance Data

The following tables summarize the in vitro efficacy of Hardwickiic acid in comparison to standard antileishmanial drugs and other natural compounds.

Table 1: In Vitro Activity of Hardwickiic Acid against Leishmania Promastigotes

Compound	Leishmania Species	IC50 (µM)	CC50 (µM) on RAW cells	Selectivity Index (SI)	Reference(s)
Hardwickiic Acid	L. donovani	31.57 ± 0.06	247.83 ± 6.32	7.85	[2][3][4][5]
Hardwickiic Acid	L. major	62.82	247.83 ± 6.32	3.94	[2]

Table 2: Comparative In Vitro Activity of Standard Antileishmanial Drugs

Drug	Leishmania Species	IC50 (µM)	CC50 (µM) on various host cells	Selectivity Index (SI)	Reference(s)
Amphotericin B	L. donovani	0.1 - 0.7	>10	>14-100	[7][8]
Miltefosine	L. donovani	0.4 - 4.3	>20	>4.6-50	[4][7][9]
Sodium Stibogluconate	L. donovani (amastigotes)	9 - 28 µg/mL	Not reported	Not reported	[7][10][11]

Table 3: Comparative In Vitro Activity of Other Natural Compounds

Compound Class	Compound Example	Leishmania Species	IC50 (µM)	Reference(s)
Flavonoids	Luteolin	L. donovani	~2.8	[1]
Fisetin	L. donovani	~2.2	[1]
Apigenin	L. donovani	22.77	[12]
Terpenoids	Artemisinin	L. donovani	0.16	[2]
Nerolidol	L. amazonensis	0.008	[13]
Alkaloids	Coronaridine	L. amazonensis	4.7 µg/mL	[3]

Experimental Protocols

Detailed methodologies for the key experiments cited in the evaluation of Hardwickiic acid and other antileishmanial agents are provided below.

Antipromastigote Activity Assay (MTT Assay)

This assay determines the 50% inhibitory concentration (IC50) of a compound against Leishmania promastigotes.

• Cell Culture: Leishmania promastigotes are cultured in appropriate media (e.g., M-199 or RPMI-1640) supplemented with fetal bovine serum until they reach the logarithmic growth phase.[14][15]

• Assay Procedure:

  • Seed a 96-well plate with a known density of promastigotes (e.g., 1 x 10^5 cells/well).[16]

  • Add serial dilutions of the test compound to the wells. Include a positive control (a known antileishmanial drug) and a negative control (vehicle).[16]

  • Incubate the plate at the appropriate temperature (e.g., 24°C) for a specified period (e.g., 72 hours).[14]

  • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan product.[14][16]

  • Solubilize the formazan crystals using a solubilizing agent (e.g., DMSO or acidified isopropanol).[14][16]

  • Measure the absorbance at a specific wavelength (e.g., 570 nm or 450 nm) using a microplate reader.[14][16]

• Data Analysis: The IC50 value is calculated by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Cytotoxicity Assay on Macrophages (MTT Assay)

This assay determines the 50% cytotoxic concentration (CC50) of a compound on host cells, typically macrophages (e.g., RAW 264.7 or J774 cells).

• Cell Culture: Macrophages are cultured in a suitable medium (e.g., DMEM) in a humidified incubator with 5% CO2.

• Assay Procedure: The protocol is similar to the antipromastigote MTT assay, with macrophages being seeded in the 96-well plates instead of promastigotes.

• Data Analysis: The CC50 value is determined in the same manner as the IC50 value. The Selectivity Index (SI) is then calculated as the ratio of CC50 to IC50. A higher SI value indicates greater selectivity of the compound for the parasite over the host cell.[17]

Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay is used to differentiate between live, early apoptotic, late apoptotic, and necrotic cells.

• Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (FITC) and is used to detect exposed PS. Propidium iodide (PI) is a fluorescent nuclear stain that is unable to cross the intact plasma membrane of live and early apoptotic cells. It can only enter late apoptotic and necrotic cells where the membrane integrity is compromised.

• Assay Procedure:

  • Treat Leishmania promastigotes with the test compound at its IC50 concentration for a defined period.

  • Harvest and wash the cells with a binding buffer.[18]

  • Resuspend the cells in the binding buffer and add Annexin V-FITC and PI.[18][19]

  • Incubate the cells in the dark at room temperature.[18]

  • Analyze the stained cells using a flow cytometer.

• Data Interpretation:

  • Annexin V- / PI- : Live cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic or necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Trypanothione Reductase (TR) Inhibition Assay

This spectrophotometric assay measures the ability of a compound to inhibit the enzymatic activity of TR.

• Principle: The assay follows the reduction of trypanothione disulfide (TS2) by TR at the expense of NADPH. The rate of NADPH oxidation is monitored by the decrease in absorbance at 340 nm.[20][21] An alternative coupled assay uses DTNB (5,5'-dithiobis(2-nitrobenzoic acid)), where the reduction of DTNB by trypanothione produces a colored product that can be measured at 412 nm.[21][22]

• Assay Procedure (NADPH oxidation):

  • Prepare a reaction mixture containing buffer (e.g., HEPES), NADPH, and the purified recombinant TR enzyme.

  • Add the test compound at various concentrations.

  • Initiate the reaction by adding the substrate, trypanothione disulfide.

  • Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

• Data Analysis: The percentage of inhibition is calculated by comparing the rate of the reaction in the presence of the inhibitor to the rate of the control reaction (without inhibitor). The IC50 value can be determined from a dose-response curve.

Visualizing the Mechanisms of Action

The following diagrams, generated using the DOT language, illustrate the proposed signaling pathways and experimental workflows.

Caption: Proposed antileishmanial mechanism of Hardwickiic acid.

Caption: Experimental workflow for apoptosis detection.

Caption: Comparison of antileishmanial drug mechanisms.

References

• 1. Antitrypanosomal and Antileishmanial Activities of Flavonoids and Their Analogues: In Vitro, In Vivo, Structure-Activity Relationship, and Quantitative Structure-Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Exploring the leishmanicidal potential of terpenoids: a comprehensive review on mechanisms of cell death [frontiersin.org]
• 3. journals.asm.org [journals.asm.org]
• 4. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]
• 5. Possible Mechanism of Miltefosine-Mediated Death of Leishmania donovani - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification and binding mode of a novel Leishmania Trypanothione reductase inhibitor from high throughput screening | PLOS Neglected Tropical Diseases [journals.plos.org]
• 7. In vitro susceptibilities of Leishmania donovani promastigote and amastigote stages to antileishmanial reference drugs: practical relevance of stage-specific differences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro antileishmanial activity of thioridazine on amphotericin B unresponsive/ sensitive Leishmania donovani promastigotes and intracellular amastigotes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Antileishmanial activity of sodium stibogluconate fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of sodium stibogluconate and pentamidine on in vitro multiplication of Leishmania donovani in peritoneal macrophages from infected and drug-treated BALB/c mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In vitro activity and mode of action of phenolic compounds on Leishmania donovani - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Terpenes Increase the Lipid Dynamics in the Leishmania Plasma Membrane at Concentrations Similar to Their IC50 Values - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Promastigote viability assay [bio-protocol.org]
• 15. Development of a modified MTT assay for screening antimonial resistant field isolates of Indian visceral leishmaniasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Determining the viability of promastigotes by MTT Assay [bio-protocol.org]
• 17. In vitro Screening of Antileishmanial Activity of Natural Product Compounds: Determination of IC50, CC50 and SI Values - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Apoptosis-like cell death in Leishmania donovani treated with KalsomeTM10, a new liposomal amphotericin B - PMC [pmc.ncbi.nlm.nih.gov]
• 19. creative-diagnostics.com [creative-diagnostics.com]
• 20. Frontiers | Innovative Approach for a Classic Target: Fragment Screening on Trypanothione Reductase Reveals New Opportunities for Drug Design [frontiersin.org]
• 21. journals.asm.org [journals.asm.org]
• 22. researchgate.net [researchgate.net]

A Comparative Analysis of Hardwickiic Acid and Other Prominent Sodium Channel Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Hardwickiic acid, a natural product with antinociceptive properties, against a range of well-established and novel sodium channel inhibitors. The content is structured to offer a comprehensive overview, including quantitative data, mechanistic insights, and detailed experimental protocols to support further research and development in the field of sodium channel modulation.

Introduction to Hardwickiic Acid

Hardwickiic acid (HDA) is a diterpenoid isolated from plants such as Croton californicus. Recent studies have identified it as a promising non-opioid analgesic that exerts its effects through the blockade of voltage-gated sodium channels.[1][2] Specifically, HDA has been shown to inhibit tetrodotoxin-sensitive (TTX-S) sodium channels, which are crucial for the initiation and propagation of action potentials in nociceptive neurons.[1][2] Its natural origin and distinct mechanism of action make it a molecule of significant interest for the development of novel pain therapeutics.

Comparative Analysis of Inhibitory Activity

While specific IC50 values for Hardwickiic acid across the full spectrum of sodium channel subtypes (Nav1.1-1.9) are not yet publicly available, its activity has been characterized as a potent inhibitor of TTX-S channels.[1][2] This positions it alongside other inhibitors that target channels implicated in pain pathways, notably Nav1.7, Nav1.8, and Nav1.9.

For a comprehensive comparison, this guide includes quantitative data for a selection of other known sodium channel inhibitors, categorized by their primary clinical applications.

Data Presentation: Inhibitory Profile of Selected Sodium Channel Blockers

Compound	Class	Primary Target(s)	IC50 (nM)	Key Characteristics
Hardwickiic Acid	Natural Product	TTX-S Channels (e.g., Nav1.7)	Not yet reported	Binds to the III-IV fenestration of Nav1.7.[3][4] Non-opioid analgesic properties.[1]
Lidocaine	Local Anesthetic	Non-selective	2,000 - 200,000 (subtype dependent)	Classic, non-selective blocker.
Bupivacaine	Local Anesthetic	Non-selective	1,000 - 100,000 (subtype dependent)	Potent, long-acting local anesthetic.
Carbamazepine	Anticonvulsant	Nav1.1, Nav1.2, Nav1.3, Nav1.7	~131,000 (non-selective)	Widely used for epilepsy and neuropathic pain.
Phenytoin	Anticonvulsant	Non-selective	10,000 - 50,000 (subtype dependent)	One of the first anti-seizure medications.
Lamotrigine	Anticonvulsant	Non-selective	10,000 - 60,000 (subtype dependent)	Also used as a mood stabilizer.
Quinidine	Class Ia Antiarrhythmic	Nav1.5	5,000 - 10,000	Also blocks potassium channels.
Flecainide	Class Ic Antiarrhythmic	Nav1.5	1,000 - 5,000	Potent blocker of cardiac sodium channels.
Mexiletine	Class Ib Antiarrhythmic	Nav1.5	~23,600 (use-dependent)	Used for ventricular arrhythmias.
VX-548 (Suzetrigine)	Investigational Analgesic	Nav1.8	Potent and selective	In clinical trials for acute pain management.
BIIB074 (Vixotrigine)	Investigational Analgesic	Nav1.7	~1,770 (inactivated state)	State- and use-dependent inhibitor.
PF-05089771	Investigational Analgesic	Nav1.7	~11	Highly potent and selective for Nav1.7.

Mechanism of Action: A Structural Perspective

A significant breakthrough in understanding the mechanism of Hardwickiic acid comes from cryo-electron microscopy (cryo-EM) studies. These have revealed that HDA binds to the fenestration between domains III and IV (the III-IV fenestration) of the human Nav1.7 channel .[3][4][5] Fenestrations are lateral openings within the pore domain of the channel that are thought to provide a pathway for lipophilic drugs to access their binding sites from the membrane bilayer.

This binding site is distinct from that of many classic local anesthetics and anticonvulsants, which are thought to bind to a common receptor site within the inner pore of the channel, involving residues in the S6 segments of domains I, III, and IV.[6] The unique binding mode of Hardwickiic acid may contribute to its specific inhibitory profile and presents a novel target for structure-based drug design.

Signaling Pathways and Downstream Effects

The inhibition of Nav1.7 by compounds like Hardwickiic acid may have downstream effects beyond the immediate blockade of neuronal firing. Research on the genetic deletion of the SCN9A gene (which encodes Nav1.7) has revealed a link to the endogenous opioid system. Specifically, the absence of functional Nav1.7 channels has been associated with an upregulation of preproenkephalin (PENK) mRNA, the precursor to enkephalin opioid peptides.[7] This suggests a potential signaling pathway where the sustained inhibition of Nav1.7 could lead to an increase in endogenous opioid signaling, contributing to analgesia.

Caption: Putative signaling pathway linking Nav1.7 inhibition to the endogenous opioid system.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for Assessing Sodium Channel Inhibition

This protocol is a standard method for characterizing the effects of a compound on voltage-gated sodium channels in cultured cells.

1. Cell Preparation:

• Culture cells expressing the desired sodium channel subtype (e.g., HEK293 cells stably transfected with the SCN9A gene for Nav1.7).

• Plate cells onto glass coverslips 24-48 hours before recording.

• Just before recording, transfer a coverslip to the recording chamber on the microscope stage and perfuse with external solution.

2. Solutions:

• External Solution (aCSF): Typically contains (in mM): 140 NaCl, 3 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose. Adjust pH to 7.4 with NaOH and osmolarity to ~310 mOsm.

• Internal (Pipette) Solution: Typically contains (in mM): 140 CsF, 10 NaCl, 1 EGTA, and 10 HEPES. Adjust pH to 7.2 with CsOH and osmolarity to ~300 mOsm. Cesium is used to block potassium channels.

3. Recording Procedure:

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with internal solution.

• Approach a cell with the patch pipette under positive pressure.

• Form a giga-ohm seal ( >1 GΩ) between the pipette tip and the cell membrane.

• Rupture the cell membrane under the pipette tip to achieve the whole-cell configuration.

• Clamp the cell membrane potential at a holding potential where most sodium channels are in the resting state (e.g., -120 mV).

• Apply a series of depolarizing voltage steps to elicit sodium currents. A typical protocol would be to step from the holding potential to various test potentials (e.g., from -80 mV to +60 mV in 10 mV increments).

4. Data Acquisition and Analysis:

• Record the resulting currents using a patch-clamp amplifier and digitizer.

• To assess the effect of a compound, first record baseline currents in the external solution.

• Perfuse the recording chamber with the external solution containing the test compound at various concentrations.

• Record currents in the presence of the compound.

• Measure the peak inward current at each test potential.

• Construct a concentration-response curve by plotting the percentage of current inhibition against the compound concentration.

• Fit the data with the Hill equation to determine the IC50 value.

References

• 1. (-)-Hardwickiic Acid and Hautriwaic Acid Induce Antinociception via Blockade of Tetrodotoxin-Sensitive Voltage-Dependent Sodium Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fast- or Slow-inactivated State Preference of Na+ Channel Inhibitors: A Simulation and Experimental Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Voltage-gated sodium channels in the mammalian heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Voltage-gated sodium channels at 60: structure, function and pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. namiki-s.co.jp [namiki-s.co.jp]

investigating the structure-activity relationship (SAR) of Hardwickiic acid analogs

For Researchers, Scientists, and Drug Development Professionals

Hardwickiic acid, a naturally occurring diterpenoid of the clerodane class, has garnered significant interest in the scientific community for its diverse pharmacological activities. This guide provides a comprehensive comparison of Hardwickiic acid and its analogs, summarizing their structure-activity relationships (SAR) across various biological targets. The information presented herein is supported by experimental data from peer-reviewed studies, with detailed methodologies for key experiments and visual representations of associated signaling pathways.

Comparative Analysis of Biological Activities

The biological evaluation of Hardwickiic acid and its derivatives has revealed a spectrum of activities, including antifungal, antinociceptive, leishmanicidal, and cytotoxic effects. The following tables summarize the quantitative data from these studies, offering a clear comparison of the potency of various analogs.

Table 1: Antifungal Activity of ent-Hardwickiic Acid and its Microbial Metabolites against Candida Species [1][2]

Compound	Modification	Fungistatic Conc. (µM) vs. C. glabrata	Fungicidal Conc. (µM) vs. C. glabrata	Fungicidal Conc. (µM) vs. C. krusei
ent-Hardwickiic Acid	Parent Compound	19.7 - 75.2	39.5 - 150.4	-
Metabolite 1	Hydroxylated derivative	> ent-Hardwickiic Acid	< ent-Hardwickiic Acid (more potent)	Potent
Metabolite 2	Hydroxylated derivative	> ent-Hardwickiic Acid	< ent-Hardwickiic Acid (more potent)	Potent
Metabolite 3	Hydroxylated derivative	> ent-Hardwickiic Acid	< ent-Hardwickiic Acid (more potent)	Potent
Metabolite 4	Hydroxylated derivative	> ent-Hardwickiic Acid	< ent-Hardwickiic Acid (more potent)	Potent
Metabolite 5	Hydroxylated derivative	> ent-Hardwickiic Acid	< ent-Hardwickiic Acid (more potent)	Potent
Fluconazole	Control Drug	163.2	326.5	-

Note: A study on the microbial transformation of ent-hardwickiic acid by Cunninghamella elegans produced several hydroxylated derivatives. While the parent compound itself showed fungistatic and fungicidal effects against Candida glabrata at concentrations lower than fluconazole, its metabolites demonstrated even more potent fungicidal activity against both C. glabrata and C. krusei[1]. This suggests that the introduction of hydroxyl groups at specific positions on the Hardwickiic acid scaffold can enhance its antifungal potency.

Table 2: Leishmanicidal and Cytotoxic Activity of Hardwickiic Acid [3][4][5][6]

Compound	IC50 vs. L. donovani (µM)	IC50 vs. L. major (µM)	CC50 vs. RAW cells (µM)	Selectivity Index (SI) for L. donovani
Hardwickiic Acid	31.57 ± 0.06	62.82	247.83 ± 6.32	7.85
Amphotericin B	3.35 ± 0.14	-	-	-
Curcumin	-	-	29.99 ± 2.82	-

Note: Hardwickiic acid exhibits significant leishmanicidal activity against both Leishmania donovani and Leishmania major promastigotes. Importantly, it displays a favorable selectivity index, being significantly more toxic to the parasites than to mammalian RAW cells, suggesting a potential therapeutic window[3][5][6].

Mechanisms of Action and Signaling Pathways

The diverse biological activities of Hardwickiic acid analogs stem from their interaction with specific molecular targets and modulation of key signaling pathways.

Antinociceptive Activity: Blockade of Voltage-Gated Sodium Channels

(-)-Hardwickiic acid has been shown to induce antinociception by inhibiting tetrodotoxin-sensitive voltage-gated sodium channels (VGSCs) in dorsal root ganglion (DRG) neurons[7][8][9][10]. This blockade is preferential for sodium channels over calcium or potassium channels, suggesting a specific mechanism for its pain-relieving effects[7][9]. The inhibition of these channels, which are crucial for the initiation and propagation of pain signals, represents a promising non-opioid strategy for pain management[7][9]. While the exact subtype of VGSC has not been definitively identified, Nav1.7 and Nav1.8 are prominent in nociceptive neurons and are likely targets[11][12].

Inhibition of Voltage-Gated Sodium Channel by Hardwickiic Acid.

Leishmanicidal Activity: Induction of Apoptosis via Caspase Activation

The leishmanicidal effect of Hardwickiic acid is attributed to its ability to induce apoptosis in Leishmania parasites. This programmed cell death is mediated through the activation of the caspase cascade, specifically involving the stimulation of initiator caspase-8 and executioner caspase-3[3][4][6]. The activation of these proteases leads to the breakdown of essential cellular components and ultimately, the death of the parasite.

Apoptosis Induction by Hardwickiic Acid via Caspase Activation.

Experimental Protocols

To facilitate the replication and further investigation of the bioactivities of Hardwickiic acid analogs, detailed protocols for the key experimental assays are provided below.

Antifungal Susceptibility Testing: Broth Microdilution Assay

The broth microdilution method is a standardized technique used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.

Workflow for Broth Microdilution Antifungal Susceptibility Assay.

Detailed Protocol:

• Prepare a stock solution of the Hardwickiic acid analog in a suitable solvent (e.g., DMSO).

• In a 96-well microtiter plate, perform serial two-fold dilutions of the stock solution in RPMI-1640 medium to achieve a range of desired concentrations.

• Prepare a standardized fungal inoculum suspension from a fresh culture, adjusted to a specific turbidity (e.g., 0.5 McFarland standard).

• Add a defined volume of the fungal inoculum to each well containing the test compound.

• Include a positive control well with the fungal inoculum and medium only, and a negative control well with medium only.

• Incubate the plate at 35°C for 24 to 48 hours.

• The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the fungus.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used as an indicator of cell viability and cytotoxicity.

Workflow for MTT Cytotoxicity Assay.

Detailed Protocol:

• Seed mammalian cells in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well and allow them to attach overnight.

• Remove the medium and add fresh medium containing various concentrations of the Hardwickiic acid analogs.

• Incubate the cells for the desired exposure time (e.g., 24, 48, or 72 hours).

• After incubation, add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the purple formazan crystals.

• Measure the absorbance of the solution at 570 nm using a microplate reader.

• The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100. The CC50 value is the concentration of the compound that reduces cell viability by 50%.

In Vivo Antinociceptive Activity: Formalin Test in Rats

The formalin test is a widely used model of tonic pain in animals that involves two distinct phases of nociceptive behavior, allowing for the evaluation of both acute and inflammatory pain responses.

Workflow for the In Vivo Formalin Test in Rats.

Detailed Protocol:

• Acclimatize male Wistar or Sprague-Dawley rats to the experimental environment.

• Administer the test compound (Hardwickiic acid analog) or vehicle control at a specific dose and route (e.g., i.p., p.o.).

• After a set pretreatment time (e.g., 30-60 minutes), inject a 5% formalin solution (50 µL) into the plantar surface of the right hind paw.

• Immediately place the animal in a transparent observation box.

• Record the total time spent licking or biting the injected paw during the first 5 minutes (Phase 1, neurogenic pain) and from 15 to 60 minutes (Phase 2, inflammatory pain) after the formalin injection[4][5][13].

• A reduction in the duration of nociceptive behaviors in the treated group compared to the control group indicates an antinociceptive effect.

References

• 1. Production of new ent-hardwickiic acid derivatives by microbial transformation and their antifungal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pain Assessment Using the Rat and Mouse Formalin Tests [en.bio-protocol.org]
• 4. Antinociceptive effects of gamma-linolenic acid in the formalin test in the rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. farm.ucl.ac.be [farm.ucl.ac.be]
• 6. oaepublish.com [oaepublish.com]
• 7. resource.aminer.org [resource.aminer.org]
• 8. Frontiers | Natural products target programmed cell death signaling mechanisms to treat colorectal cancer [frontiersin.org]
• 9. (-)-Hardwickiic Acid and Hautriwaic Acid Induce Antinociception via Blockade of Tetrodotoxin-Sensitive Voltage-Dependent Sodium Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. drpress.org [drpress.org]
• 12. Nav1.7 and Nav1.8: Role in the pathophysiology of pain - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pain Assessment Using the Rat and Mouse Formalin Tests [bio-protocol.org]

A Comparative Guide to Analytical Techniques for the Quantification of Hardwickiic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of various analytical techniques for the measurement of Hardwickiic acid, a labdane-type diterpene with known biological activities. Given the absence of direct cross-validation studies for Hardwickiic acid, this document draws upon validated methods for analogous compounds, such as other diterpenes and carboxylic acids, to provide a reliable reference for methodology selection and experimental design.

Introduction to Hardwickiic Acid and its Analysis

Hardwickiic acid is a natural product found in various plant species and has been the subject of research for its potential therapeutic properties, including acting as a blocker of tetrodotoxin-sensitive voltage-dependent sodium channels.[1] Accurate and precise quantification of Hardwickiic acid is crucial for pharmacokinetic studies, quality control of natural product extracts, and in vitro and in vivo research. The primary analytical techniques suitable for the quantification of Hardwickiic acid and similar molecules include High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).

Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical technique depends on various factors, including the required sensitivity, selectivity, sample matrix, and available instrumentation. While GC-MS has been used for the identification of Hardwickiic acid[2], quantitative analysis often necessitates derivatization to improve volatility and chromatographic performance.[2] HPLC and LC-MS offer the advantage of analyzing the compound in its native form.

Below is a summary of performance characteristics for these techniques based on data from analogous compounds.

Parameter	HPLC-DAD	GC-MS (with derivatization)	LC-MS/MS
Linearity (R²) **	≥ 0.999[3]	> 0.998[4]	> 0.99[5]
Limit of Detection (LOD)	0.03 mg/L (for Cafestol)[3]	0.0069–0.065 µg/mL (for benzoic acids)[4]	0.0007 to 0.0136 g/l (for various organic acids)[5]
Limit of Quantification (LOQ)	0.08 mg/L (for Cafestol)[3]	0.014 to 2.24 µg/mL (for various carboxylic acids)[4]	0.2 to 6 ppm (for various organic acids)[6]
Recovery (%)	> 85%[3]	69.43–125.79%[4]	98.3 to 103% (with SPE)[5]
Precision (%RSD) **	< 5%[3]	1.29–6.42%[4]	< 5.3%[7]

Note: The data presented is for diterpenes (e.g., cafestol) and other carboxylic acids, serving as a proxy for Hardwickiic acid.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are generalized and may require optimization for specific sample matrices and instrumentation.

High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD)

This method is suitable for the quantification of Hardwickiic acid in various samples, including plant extracts and biological fluids, after appropriate sample preparation.

• Sample Preparation:

  • For plant material, perform solvent extraction (e.g., with methanol or ethanol) followed by filtration.

  • For liquid samples, a solid-phase extraction (SPE) may be necessary to remove interfering substances. A C18 cartridge is often suitable for this purpose.[5][8]

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[5][8]

  • Mobile Phase: A gradient elution with an acidified aqueous phase (e.g., 0.1% phosphoric acid or formic acid in water) and an organic modifier (e.g., acetonitrile or methanol).[7][9]

  • Flow Rate: Typically 0.6-1.0 mL/min.[5][7]

  • Detection: UV detection at a wavelength where Hardwickiic acid exhibits maximum absorbance (e.g., around 210 nm for the carboxylic acid chromophore).[5][8]

• Quantification:

  • An external standard calibration curve is constructed by injecting known concentrations of a Hardwickiic acid standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

Due to the low volatility of Hardwickiic acid, a derivatization step is required prior to GC-MS analysis.

• Sample Preparation and Derivatization:

  • Extract Hardwickiic acid from the sample matrix using a suitable solvent.

  • Evaporate the solvent and perform a derivatization reaction to convert the carboxylic acid group to a more volatile ester (e.g., a methyl ester using diazomethane or trimethylsilylation).

• GC-MS Conditions:

  • Column: A non-polar capillary column (e.g., PE-5MS, 30m x 0.250mm x 0.250µm) is typically used.[10]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[10]

  • Oven Temperature Program: Start at a lower temperature (e.g., 75°C) and ramp up to a higher temperature (e.g., 280°C) to ensure separation of analytes.[10]

  • Ionization Mode: Electron Impact (EI) ionization is common.

  • Mass Analyzer: Operated in full scan mode for qualitative analysis or Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.

• Quantification:

  • Quantification is performed using an external or internal standard calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity and is well-suited for the analysis of Hardwickiic acid in complex matrices.

• Sample Preparation:

  • Similar to HPLC, sample preparation may involve solvent extraction and SPE.

• LC Conditions:

  • The LC conditions are similar to those used for HPLC-DAD, employing a reversed-phase C18 column and a gradient elution with an acidified mobile phase.

• MS/MS Conditions:

  • Ionization Source: Electrospray ionization (ESI) in negative ion mode is typically used for carboxylic acids.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for Hardwickiic acid.

• Quantification:

  • Quantification is achieved using a calibration curve, often with the use of a structurally similar internal standard to correct for matrix effects and variations in instrument response.

Mandatory Visualizations

References

• 1. (-)-Hardwickiic Acid and Hautriwaic Acid Induce Antinociception via Blockade of Tetrodotoxin-Sensitive Voltage-Dependent Sodium Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Making sure you're not a bot! [mostwiedzy.pl]
• 5. scispace.com [scispace.com]
• 6. lcms.cz [lcms.cz]
• 7. longdom.org [longdom.org]
• 8. HPLC method validation and application for organic acid analysis in wine after solid-phase extraction | Macedonian Journal of Chemistry and Chemical Engineering [mjcce.org.mk]
• 9. Development and validation of a reversed-phase liquid chromatography method for the quantitative determination of carboxylic acids in industrial reaction mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. thepharmajournal.com [thepharmajournal.com]

comparing the biological activities of (+)-Hardwickiic acid versus (-)-Hardwickiic acid

A Comparative Guide to the Biological Activities of (+)-Hardwickiic Acid and (-)-Hardwickiic Acid

For researchers, scientists, and drug development professionals, understanding the nuanced differences between enantiomers is critical in the pursuit of targeted and effective therapeutics. This guide provides a comparative overview of the documented biological activities of (+)-Hardwickiic acid and its enantiomer, (-)-Hardwickiic acid. While extensive research has elucidated the pharmacological profile of the naturally occurring (-)-Hardwickiic acid, data on the synthetic (+)-enantiomer remains limited.

Overview of Biological Activities

(-)-Hardwickiic acid, also known as ent-hardwickiic acid, has demonstrated a range of biological activities, including anti-inflammatory, antinociceptive, antifungal, and leishmanicidal effects. In contrast, the biological activities of (+)-Hardwickiic acid are not well-documented in publicly available scientific literature, precluding a direct comparative analysis at this time. This guide will focus on the established activities of (-)-Hardwickiic acid, providing a benchmark for future studies on the (+)-enantiomer.

Data Presentation: Biological Activities of (-)-Hardwickiic Acid

The following table summarizes the key quantitative data on the biological activities of (-)-Hardwickiic acid.

Biological Activity	Assay/Model	Target/Organism	Key Findings (IC₅₀/EC₅₀/MIC)	Reference
Antinociceptive	Whole-cell patch-clamp	Rat Dorsal Root Ganglion Neurons	Inhibition of tetrodotoxin-sensitive voltage-gated sodium channels	[1][2][3]
Anti-inflammatory	Carrageenan-induced paw edema	Mice	10 mg/kg dose showed significant inhibition (58 ± 8%)	[4]
Acetic acid-induced abdominal writhing	Mice	10 mg/kg dose showed significant inhibition (82 ± 1%)	[4]
Antifungal	Broth microdilution	Candida glabrata	Fungistatic: 19.7 to 75.2 µmol/L; Fungicidal: 39.5 to 150.4 µmol/L	[5]
Leishmanicidal	MTT Assay	Leishmania donovani promastigotes	IC₅₀: 31.57 ± 0.06 µM	[6][7][8]
MTT Assay	Leishmania major promastigotes	IC₅₀: 62.82 µM	[6][8]
Cytotoxicity	Resazurin assay	RAW 264.7 cells	CC₅₀: 247.83 ± 6.32 µM	[6][8]
Insecticidal	Topical application	Aphis craccivora	62% mortality at 5 ppm after 24 hours	[1]

Signaling Pathways and Mechanisms of Action for (-)-Hardwickiic Acid

The therapeutic effects of (-)-Hardwickiic acid are attributed to its interaction with specific cellular pathways.

Antinociceptive and Anti-inflammatory Pathways

(-)-Hardwickiic acid exerts its pain-relieving and anti-inflammatory effects through distinct mechanisms. Its antinociceptive properties stem from the blockade of voltage-gated sodium channels in sensory neurons, thereby reducing the transmission of pain signals.[1][2] The anti-inflammatory activity is linked to the downregulation of pro-inflammatory cytokine production, potentially via the inhibition of the NF-κB signaling pathway.[4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. selleckchem.com [selleckchem.com]
• 4. Antinociceptive and anti-inflammatory activities of Copaifera pubiflora Benth oleoresin and its major metabolite ent-hardwickiic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ent-hardwickiic acid from C. pubiflora and its microbial metabolites are more potent than fluconazole in vitro against Candida glabrata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Leishmanicidal Potential of Hardwickiic Acid Isolated From Croton sylvaticus [frontiersin.org]
• 7. Leishmanicidal Potential of Hardwickiic Acid Isolated From Croton sylvaticus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Leishmanicidal Potential of Hardwickiic Acid Isolated From Croton sylvaticus - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Target Validation of Hardwickiic Acid in Specific Disease Models

For Researchers, Scientists, and Drug Development Professionals

Hardwickiic acid, a natural diterpenoid compound, has emerged as a molecule of interest in drug discovery due to its diverse biological activities. This guide provides a comparative analysis of the target validation studies of Hardwickiic acid in various disease models, focusing on its mechanism of action, quantitative performance, and comparisons with established therapeutic agents.

Executive Summary

Hardwickiic acid demonstrates significant potential in several therapeutic areas, most notably in the management of neuropathic pain and in the treatment of leishmaniasis. Its primary validated target in the context of pain is the blockade of tetrodotoxin-sensitive (TTX-S) voltage-gated sodium channels. In leishmaniasis, it exhibits direct antiparasitic activity. While preliminary studies suggest anti-inflammatory and cytotoxic properties, specific molecular targets in inflammation and cancer have not yet been fully elucidated. This guide synthesizes the available experimental data to offer a clear comparison of Hardwickiic acid's performance against relevant alternatives.

Data Presentation: Quantitative Analysis

The following table summarizes the available quantitative data on the biological activity of Hardwickiic acid in various disease models.

Disease Model	Assay Type	Target/Cell Line	IC50 / CC50 (µM)	Comparator	Comparator IC50 (µM)	Selectivity Index (SI)
Leishmaniasis	Antipromastigote Assay	Leishmania donovani promastigotes	31.57 ± 0.06[1]	Amphotericin B	3.35 ± 0.14[1]	7.85[1]
Leishmaniasis	Antipromastigote Assay	Leishmania major promastigotes	62.82	Amphotericin B	Not Reported	3.94
Cytotoxicity	Resazurin Assay	RAW 264.7 Macrophages	247.83 ± 6.32[1]	Curcumin	29.99 ± 2.82[1]	-
Neuropathic Pain	Electrophysiology	TTX-S Voltage-Gated Sodium Channels	Not Reported	Carbamazepine	Not Reported	-
Inflammation	Not Reported	Not Reported	Not Reported	Ibuprofen	Not Reported	-
Cancer	Not Reported	Not Reported	Not Reported	-	-	-

Note: A Selectivity Index (SI) greater than 1 indicates that the compound is more toxic to the parasite than to mammalian cells. The SI for Leishmania donovani is calculated as CC50 (RAW 264.7) / IC50 (L. donovani).

Signaling Pathways and Experimental Workflows

Neuropathic Pain: Blockade of Voltage-Gated Sodium Channels

Hardwickiic acid has been shown to alleviate neuropathic pain by inhibiting the activity of TTX-S voltage-gated sodium channels in dorsal root ganglion (DRG) neurons.[2][3] This blockade prevents the excessive neuronal firing that contributes to the sensation of pain.

Caption: Mechanism of Hardwickiic Acid in Neuropathic Pain.

Experimental Workflow: Target Validation in Neuropathic Pain

The validation of voltage-gated sodium channels as a target for Hardwickiic acid in neuropathic pain typically involves a combination of in vitro electrophysiology and in vivo behavioral studies.

Caption: Workflow for Neuropathic Pain Target Validation.

Comparison with Alternative Products

Neuropathic Pain: Hardwickiic Acid vs. Carbamazepine

Carbamazepine is a first-line treatment for neuropathic pain that also acts by blocking voltage-gated sodium channels.

• Mechanism of Action: Both Hardwickiic acid and carbamazepine target voltage-gated sodium channels. However, the specific subtypes of channels they inhibit and their binding sites may differ, which could influence their efficacy and side-effect profiles. Carbamazepine is known to affect the fast inactivation state of the sodium channel.

• Efficacy: Hardwickiic acid has shown efficacy in preclinical models of HIV-sensory neuropathy and chemotherapy-induced peripheral neuropathy.[2] Direct comparative studies with carbamazepine in these models are not yet available.

• Side Effects: Common side effects of carbamazepine include dizziness, drowsiness, and ataxia. The side effect profile of Hardwickiic acid has not been extensively studied in humans.

Inflammation: Hardwickiic Acid vs. Ibuprofen

Ibuprofen is a widely used nonsteroidal anti-inflammatory drug (NSAID).

• Mechanism of Action: Ibuprofen inhibits cyclooxygenase (COX) enzymes (both COX-1 and COX-2), which are responsible for the synthesis of prostaglandins, key mediators of inflammation. The specific anti-inflammatory target of Hardwickiic acid is not yet validated, although it is hypothesized to involve the inhibition of pro-inflammatory signaling pathways such as NF-κB and STAT3.

• Efficacy: While there are anecdotal reports of the anti-inflammatory properties of plant extracts containing Hardwickiic acid, quantitative data from specific anti-inflammatory assays for the pure compound are not currently available in the scientific literature.

• Side Effects: Ibuprofen is associated with gastrointestinal side effects, particularly with long-term use. The potential side effects of Hardwickiic acid as an anti-inflammatory agent are unknown.

Experimental Protocols

Antipromastigote Assay for Leishmania donovani**

This assay determines the ability of a compound to inhibit the growth of Leishmania promastigotes, the flagellated, motile form of the parasite.

• Cell Culture: Leishmania donovani promastigotes are cultured in M199 medium supplemented with fetal bovine serum and antibiotics at 26°C.

• Assay Setup: In a 96-well plate, promastigotes (1 x 10^6 cells/mL) are incubated with various concentrations of Hardwickiic acid. Amphotericin B is used as a positive control.

• Incubation: The plate is incubated at 26°C for 72 hours.

• Viability Assessment: Parasite viability is determined using a resazurin-based fluorescence assay. Resazurin is reduced by viable cells to the fluorescent product resorufin.

• Data Analysis: The fluorescence intensity is measured, and the IC50 value (the concentration of the compound that inhibits 50% of parasite growth) is calculated.[4]

Cytotoxicity Assay (Resazurin Method)

This assay assesses the toxicity of a compound to mammalian cells.

• Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with fetal bovine serum and antibiotics at 37°C in a 5% CO2 atmosphere.

• Assay Setup: Cells are seeded in a 96-well plate and allowed to adhere overnight. The cells are then treated with various concentrations of Hardwickiic acid.

• Incubation: The plate is incubated for 48 hours at 37°C.

• Viability Assessment: Resazurin solution is added to each well, and the plate is incubated for another 4 hours.

• Data Analysis: Fluorescence is measured, and the CC50 value (the concentration of the compound that is toxic to 50% of the cells) is calculated.[1]

Whole-Cell Patch-Clamp Electrophysiology for Voltage-Gated Sodium Channels

This technique is used to measure the electrical currents flowing through voltage-gated sodium channels in isolated neurons.

• Cell Preparation: Dorsal root ganglion (DRG) neurons are isolated from rodents and cultured for a short period.

• Recording Setup: A glass micropipette filled with an internal solution is sealed onto the membrane of a single DRG neuron. The membrane patch under the pipette is then ruptured to allow electrical access to the cell's interior (whole-cell configuration).

• Voltage Clamp: The membrane potential of the neuron is controlled ("clamped") at a specific voltage. A series of voltage steps are applied to activate the voltage-gated sodium channels.

• Current Measurement: The resulting ionic currents flowing through the sodium channels are recorded.

• Drug Application: Hardwickiic acid is applied to the neuron, and the effect on the sodium currents is measured to determine the extent of inhibition.

Conclusion

Hardwickiic acid presents a promising scaffold for the development of novel therapeutics, particularly for neuropathic pain and leishmaniasis. Its validated mechanism of action as a voltage-gated sodium channel blocker provides a strong basis for its further investigation in pain management. While its potential in cancer and inflammation is intriguing, further target validation studies are required to elucidate its precise molecular mechanisms and to provide quantitative data for comparison with existing therapies. The experimental protocols and comparative data presented in this guide offer a valuable resource for researchers and drug development professionals interested in advancing the therapeutic potential of Hardwickiic acid.

References

• 1. Evidence that α-lipoic acid inhibits NF-κB activation independent of its antioxidant function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Prevention of chemotherapy-induced peripheral neuropathy by the small-molecule inhibitor Pifithrin-μ - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel STAT3 phosphorylation inhibitors exhibit potent growth suppressive activity in pancreatic and breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Phytochemical Analysis of Hardwickiic Acid Content in Diverse Plant Species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Hardwickiic acid content across various plant species, supported by experimental data. It details the methodologies for extraction and quantification and explores the biological significance of this diterpenoid. Hardwickiic acid, a natural compound, has garnered significant interest for its diverse pharmacological activities, including neuroprotective, anti-inflammatory, and leishmanicidal properties.

Quantitative Analysis of Hardwickiic Acid

The concentration of Hardwickiic acid varies considerably among different plant species and even between different parts of the same plant. The following table summarizes the available quantitative data on Hardwickiic acid content.

Plant Species	Family	Plant Part	Hardwickiic Acid Content	Reference
Croton macrostachyus	Euphorbiaceae	Dried Leaves	910 mg / 100 g (0.91%)	[1]
Salvia divinorum	Lamiaceae	Raw Leaves	1.54 mg / g (0.154%) of Salvinorin A (a related diterpenoid)	[2]

Experimental Protocols

A standardized methodology is crucial for the accurate comparison of Hardwickiic acid content across different plant materials. The following protocols for extraction and quantification are based on established methods for diterpenoid analysis.

Extraction of Hardwickiic Acid from Plant Material

This protocol is adapted from a successful method used for the extraction of Hardwickiic acid from Croton macrostachyus leaves[1].

Materials:

• Dried and powdered plant material

• Methanol (analytical grade)

• Shaker

• Filter paper (Whatman No. 1 or equivalent)

• Rotary evaporator

Procedure:

• Weigh 100 g of the dried, finely powdered plant material.

• Macerate the powder in 500 mL of methanol in a large flask.

• Agitate the mixture on a shaker at room temperature for 48-72 hours.

• Filter the mixture through Whatman No. 1 filter paper to separate the extract from the plant debris.

• Concentrate the filtrate using a rotary evaporator at 40-50°C under reduced pressure to obtain the crude methanol extract.

• For further purification, the crude extract can be subjected to column chromatography using silica gel and an appropriate solvent system (e.g., a gradient of hexane and ethyl acetate).

Quantification of Hardwickiic Acid by High-Performance Liquid Chromatography (HPLC)

This generalized HPLC method can be optimized and validated for the specific plant matrix being analyzed.

Instrumentation:

• HPLC system with a UV or PDA detector

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Syringe filters (0.45 µm)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for mobile phase acidification)

• Hardwickiic acid analytical standard

Chromatographic Conditions (to be optimized):

• Mobile Phase: A gradient of acetonitrile and water (acidified to pH 2.5-3.0 with phosphoric or formic acid). A typical starting gradient could be 60:40 (Acetonitrile:Water), progressing to 90:10 over 20-30 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25-30°C

• Detection Wavelength: 210-220 nm

• Injection Volume: 10-20 µL

Procedure:

• Standard Preparation: Prepare a stock solution of Hardwickiic acid standard in methanol (e.g., 1 mg/mL). From this, prepare a series of calibration standards of known concentrations (e.g., 10, 25, 50, 100, 250 µg/mL).

• Sample Preparation: Dissolve a known weight of the crude extract in methanol to a specific concentration (e.g., 10 mg/mL). Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standards and samples into the HPLC system.

• Quantification: Identify the Hardwickiic acid peak in the sample chromatogram by comparing its retention time with that of the standard. Construct a calibration curve by plotting the peak area of the standards against their concentration. Use the regression equation from the calibration curve to calculate the concentration of Hardwickiic acid in the sample.

Quantification of Hardwickiic Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can also be used for the quantification of Hardwickiic acid, often requiring derivatization to increase its volatility.

Instrumentation:

• GC-MS system with a capillary column suitable for terpenoid analysis (e.g., HP-5MS)

• Autosampler

Reagents:

• Derivatizing agent (e.g., BSTFA with 1% TMCS, or diazomethane for methylation)

• Anhydrous solvent (e.g., pyridine, dichloromethane)

• Hardwickiic acid analytical standard

GC-MS Conditions (to be optimized):

• Injector Temperature: 250-280°C

• Oven Temperature Program: Start at a lower temperature (e.g., 100°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280-300°C) at a rate of 10-20°C/min.

• Carrier Gas: Helium at a constant flow rate.

• Ion Source Temperature: 230°C

• Electron Ionization: 70 eV

• Mass Range: 50-550 amu

Procedure:

• Derivatization:

  • Silylation: Dissolve a known amount of the dried extract or standard in an anhydrous solvent. Add the silylating agent (e.g., BSTFA with TMCS) and heat at 60-70°C for 30-60 minutes.

  • Methylation: Treat the extract or standard with diazomethane to convert the carboxylic acid to its methyl ester.

• Analysis: Inject the derivatized samples and standards into the GC-MS system.

• Quantification: Identify the derivatized Hardwickiic acid peak based on its retention time and mass spectrum. Use a suitable internal standard for accurate quantification. Create a calibration curve by analyzing the derivatized standards and use it to determine the concentration of Hardwickiic acid in the samples.

Experimental and Logical Workflows

The following diagrams illustrate the general workflow for the phytochemical analysis of Hardwickiic acid and its known signaling pathway in Leishmania.

Figure 1: General workflow for the extraction and quantification of Hardwickiic acid.

Biological Activity and Signaling Pathway

Hardwickiic acid has demonstrated significant leishmanicidal activity by inducing apoptosis in Leishmania parasites. This process is mediated through the activation of specific caspases.[3][4][5][6]

Figure 2: Hardwickiic acid-induced apoptosis in Leishmania parasites.

This guide provides a foundational understanding of the comparative phytochemical analysis of Hardwickiic acid. Further research is warranted to quantify its presence in a wider range of plant species and to fully elucidate its pharmacological potential.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. nanobioletters.com [nanobioletters.com]
• 5. Frontiers | Leishmanicidal Potential of Hardwickiic Acid Isolated From Croton sylvaticus [frontiersin.org]
• 6. Leishmanicidal Potential of Hardwickiic Acid Isolated From Croton sylvaticus - PubMed [pubmed.ncbi.nlm.nih.gov]

Distinguishing Fungicidal and Fungistatic Properties of ent-Hardwickiic Acid Derivatives: A Comparative Guide

For researchers and professionals in drug development, understanding whether a novel antifungal compound exhibits fungicidal (kills fungi) or fungistatic (inhibits fungal growth) activity is a critical step. This guide provides a comparative analysis of the antifungal effects of ent-hardwickiic acid and its derivatives, supported by experimental data and detailed methodologies.

Comparative Antifungal Potency

Recent studies have highlighted the potential of ent-hardwickiic acid and its microbially transformed derivatives as potent antifungal agents, particularly against Candida species. The antifungal efficacy is typically quantified by determining the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism, while the MFC is the lowest concentration that results in microbial death.

The following table summarizes the MIC values of ent-hardwickiic acid against various Candida strains.

Compound	Fungal Strain	MIC (µg/mL)
ent-Hardwickiic Acid	C. albicans ATCC 10231	6.25[1]
C. krusei ATCC 6258	3.12[1]
Azole-Resistant C. albicans	12.5[1][2]

In combination with Amphotericin B, the MIC of ent-hardwickiic acid was effectively lowered. For instance, against an azole-resistant strain of C. albicans, the MIC of ent-hardwickiic acid dropped from 12.5 µg/mL to 6.25 µg/mL when combined with Amphotericin B.[1][2]

Furthermore, studies on ent-hardwickiic acid and its hydroxylated metabolites have demonstrated both fungistatic and fungicidal activities against C. glabrata at concentrations lower than the commonly used antifungal, fluconazole.[3][4] The fungistatic effects were observed in the range of 19.7 to 75.2 µmol/L, while fungicidal effects were seen between 39.5 to 150.4 µmol/L.[3][4] In comparison, fluconazole exhibited fungistatic and fungicidal effects at 163.2 µmol/L and 326.5 µmol/L, respectively.[3][4] All tested derivatives of ent-hardwickiic acid have shown fungicidal activity against Candida glabrata and Candida krusei.[5]

Experimental Protocols

The determination of fungicidal versus fungistatic effects involves a multi-step experimental workflow. The methodologies outlined below are based on standard antifungal susceptibility testing protocols.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is determined using the broth microdilution method.[1][3][4]

• Inoculum Preparation: Fungal colonies are suspended in a sterile saline solution, and the turbidity is adjusted to match a 0.5 McFarland standard, which corresponds to a specific cell density. This suspension is then further diluted in culture medium.

• Serial Dilution: The test compound (ent-hardwickiic acid or its derivatives) is serially diluted in a 96-well microplate containing the culture medium.

• Inoculation: Each well is inoculated with the prepared fungal suspension.

• Incubation: The microplate is incubated under appropriate conditions (e.g., temperature and time) to allow for fungal growth.

• MIC Determination: The MIC is visually determined as the lowest concentration of the compound at which no visible fungal growth is observed.

Determination of Minimum Fungicidal Concentration (MFC)

Following the MIC determination, the MFC is assessed to distinguish between fungistatic and fungicidal activity.

• Subculturing: A small aliquot from the wells showing no visible growth in the MIC assay is transferred to a fresh, compound-free agar plate.

• Incubation: The agar plates are incubated to allow for the growth of any surviving fungal cells.

• MFC Determination: The MFC is the lowest concentration of the test compound from which no fungal colonies grow on the subculture plates, indicating that the fungal cells were killed.

Time-Kill Assays

Time-kill assays provide a dynamic assessment of antifungal activity over time.[1][2]

• Exposure: A standardized fungal inoculum is exposed to the test compound at various concentrations (typically multiples of the MIC).

• Sampling: At predetermined time points (e.g., 0, 2, 4, 8, 12, and 24 hours), aliquots are removed from the test cultures.

• Viable Cell Counting: The number of viable fungal cells in each aliquot is determined by plating serial dilutions onto agar plates and counting the resulting colonies after incubation.

• Data Analysis: The results are plotted as the logarithm of the number of viable cells versus time. A fungicidal effect is typically defined as a ≥99.9% reduction in the initial inoculum count.

Experimental Workflow Diagram

The following diagram illustrates the workflow for differentiating between fungicidal and fungistatic effects.

Caption: Workflow for determining fungicidal vs. fungistatic activity.

The experimental evidence to date suggests that ent-hardwickiic acid and its derivatives are a promising class of antifungal compounds with the potential for both fungistatic and, notably, fungicidal action against clinically relevant Candida species. Further investigation into their mechanism of action is warranted to fully elucidate their therapeutic potential.

References

• 1. mdpi.com [mdpi.com]
• 2. Lower Concentrations of Amphotericin B Combined with Ent-Hardwickiic Acid Are Effective against Candida Strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ent-hardwickiic acid from C. pubiflora and its microbial metabolites are more potent than fluconazole in vitro against Candida glabrata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Production of new ent-hardwickiic acid derivatives by microbial transformation and their antifungal activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Hardwickiic Acid: A Guide for Laboratory Professionals

Researchers, scientists, and drug development professionals handling Hardwickiic acid must adhere to safe and compliant disposal procedures. While Hardwickiic acid is not classified as a hazardous substance or mixture according to its Safety Data Sheet (SDS), responsible chemical management practices are essential to ensure a safe laboratory environment and regulatory compliance.[1] This guide provides detailed, step-by-step instructions for the proper disposal of Hardwickiic acid.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that appropriate personal protective equipment (PPE) is worn, including safety goggles with side-shields, protective gloves, and a lab coat.[1] Work should be conducted in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust or aerosols.[1] An accessible safety shower and eye wash station should be available.[1]

Step-by-Step Disposal Procedures

The disposal method for Hardwickiic acid depends on whether it is in solid form or dissolved in a solvent.

For Solid Hardwickiic Acid:

• Waste Characterization: Confirm that the waste is solely Hardwickiic acid and not mixed with any hazardous substances. The SDS for Hardwickiic acid indicates it is not a hazardous waste.[1]

• Containerization: Place the solid Hardwickiic acid waste in a clearly labeled, sealed container. The original container, if in good condition, is a suitable option.[2]

• Labeling: The label should clearly identify the contents as "Hardwickiic Acid (Non-Hazardous Waste)."

• Disposal: For non-hazardous solid chemical waste, disposal in the regular trash may be permissible, provided it is in a tightly sealed container.[3] However, it is crucial to verify this with your institution's Environmental Health and Safety (EHS) office and local regulations , as disposal guidelines can vary.[3] Always alert maintenance staff when chemicals are disposed of in the trash to prevent accidents.[3]

For Hardwickiic Acid in Solution:

• Solvent Hazard Assessment: The primary consideration for disposal is the solvent used to dissolve the Hardwickiic acid. The solvent will dictate the disposal route.

• Aqueous Solutions (Water-Based):

  • Neutralization: Since Hardwickiic acid is a weakly acidic compound, if dissolved in water, check the pH of the solution.[4] If the pH is between 5.5 and 10.5, it may be suitable for drain disposal.[3]

  • Dilution: For small quantities (a few hundred grams or milliliters per day), dilute the neutralized solution with at least 20 parts water before pouring it down a laboratory sink.[3][5] Never use a storm drain.[3]

  • Consult Local Regulations: Always confirm with your local EHS office or hazardous waste authorities before any drain disposal.[3]

• Non-Aqueous/Organic Solvent Solutions:

  • Hazardous Waste: If the solvent is flammable, reactive, corrosive, or toxic (e.g., halogenated solvents), the solution must be treated as hazardous waste.

  • Segregation: Collect halogenated and non-halogenated solvent wastes in separate, compatible containers.[6]

  • Containerization and Labeling: Use a designated hazardous waste container that is properly sealed and labeled with the full chemical names of all components, including Hardwickiic acid and the solvent(s).

  • EHS Collection: Arrange for pick-up by your institution's EHS or a licensed hazardous waste disposal service.[7][8]

General Laboratory Waste Management Principles

The following table summarizes key guidelines applicable to the management of all laboratory chemical waste, including non-hazardous substances like Hardwickiic acid.

Guideline	Description	Source
Waste Minimization	Order the smallest necessary quantity of chemicals and reduce the scale of experiments to minimize waste generation.	[7]
Container Management	Use appropriate, compatible containers for waste storage, preferably plastic. Keep containers securely closed except when adding waste.	[2][7]
Segregation	Store incompatible wastes separately. For instance, acids should be kept apart from bases, and oxidizing agents from reducing agents.	[2]
Labeling	All waste containers must be clearly and accurately labeled with their contents.	[7]
Satellite Accumulation Areas (SAA)	Store chemical waste in a designated SAA at or near the point of generation. Inspect these areas weekly for any leaks.	[2][7]
Empty Containers	A container that held a non-hazardous substance can typically be disposed of as regular trash after ensuring it is completely empty and the label is defaced.	[8]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Hardwickiic acid.

Caption: Decision workflow for Hardwickiic acid disposal.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 3. Hazardous Waste and Disposal - American Chemical Society [acs.org]
• 4. Human Metabolome Database: Showing metabocard for (+)-Hardwickiic acid (HMDB0302915) [hmdb.ca]
• 5. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 6. ncbi.nlm.nih.gov [ncbi.nlm.nih.gov]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. vumc.org [vumc.org]

Personal protective equipment for handling Hardwickiic acid

For researchers, scientists, and drug development professionals, ensuring safe handling of all chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for handling Hardwickiic acid, including personal protective equipment (PPE) recommendations, operational procedures, and disposal plans.

While one Safety Data Sheet (SDS) classifies Hardwickiic acid as not a hazardous substance or mixture, it is crucial to adopt a comprehensive safety-first approach when handling any chemical.[1] The following procedures are based on established best practices for laboratory chemical safety.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling Hardwickiic acid, based on general laboratory safety protocols and specific recommendations for this compound.

PPE Category	Item	Specifications & Use
Eye Protection	Safety Goggles with Side-Shields	Must be worn at all times to protect against potential splashes.[1]
Face Shield	Recommended in addition to goggles when handling larger quantities or when there is a significant risk of splashing.[2][3]
Hand Protection	Protective Gloves	Nitrile or butyl rubber gloves are recommended for handling acids.[1][2] Inspect gloves for any tears or perforations before use.[4]
Body Protection	Impervious Clothing / Laboratory Coat	A lab coat should be worn to protect skin and clothing from potential contamination.[1][3] For larger quantities, an impervious apron is recommended.[3][5]
Respiratory Protection	Suitable Respirator	Should be used when handling the powder form to avoid inhalation of dust, or if working outside of a fume hood.[1] N95 masks may be suitable for low-fume environments.[2]

Operational Plan: Safe Handling Procedures

Adherence to a strict operational workflow is critical to minimize exposure and prevent accidents.

• Preparation :

  • Ensure a safety shower and eye wash station are readily accessible and unobstructed.[1]

  • Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][6]

  • Review the Safety Data Sheet (SDS) for Hardwickiic acid before beginning any work.

• Handling :

  • Avoid direct contact with skin and eyes.[1]

  • Avoid the formation of dust and aerosols.[1]

  • When preparing solutions, add the acid to the solvent, not the other way around, to prevent splashing.[6]

• Storage :

  • Store in a tightly sealed container in a cool, well-ventilated area.[1]

  • Keep away from direct sunlight and sources of ignition.[1]

  • Recommended storage temperatures are provided in the table below.

Storage Temperature Recommendations

Form	Storage Temperature	Duration
Powder	-20°C	3 years
4°C	2 years
In Solvent	-80°C	6 months
-20°C	1 month
Data sourced from MedChemExpress Safety Data Sheet.[1]

Emergency Procedures: First Aid

In the event of exposure, immediate action is crucial.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with large amounts of water, separating eyelids to ensure thorough rinsing. Remove contact lenses if present. Seek prompt medical attention.[1]
Skin Contact	Rinse skin thoroughly with plenty of water. Remove contaminated clothing and shoes. Seek medical attention.[1]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide respiratory support. Avoid mouth-to-mouth resuscitation.[1]
Ingestion	Wash out the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[1]

Disposal Plan

Proper disposal of Hardwickiic acid and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection :

  • Collect waste in a designated, properly labeled, and sealed container.

• Spill Cleanup :

  • For small spills, absorb solutions with a non-combustible, absorbent material such as diatomite or universal binders.[1]

  • Decontaminate surfaces by scrubbing with alcohol.[1]

• Final Disposal :

  • Dispose of all waste materials in accordance with local, state, and federal regulations.[1] Do not dispose of down the drain unless neutralized and permitted by local ordinances.[7]

Workflow for Safe Handling of Hardwickiic Acid

Caption: Workflow for the safe handling of Hardwickiic acid.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. leelinework.com [leelinework.com]
• 3. PSFC Caustics and Acids [www-internal.psfc.mit.edu]
• 4. ECE Illinois - ece444: Personal Protective Devices (PPEs) [fabweb.ece.illinois.edu]
• 5. Personal Protective Equipment -- Kentucky Pesticide Safety Education [uky.edu]
• 6. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 7. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]